2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine

• CAS: 83259-32-9

Core Science & Biosynthesis

2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine chemical properties

An In-Depth Technical Guide to the Chemical Properties and Applications of 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine

Abstract

The thieno[2,3-d]pyrimidine scaffold is a privileged heterocyclic system in medicinal chemistry, largely due to its structural resemblance to the native purine bases found in DNA and RNA.[1] This bioisosteric relationship has made it a fertile ground for the development of novel therapeutics across a wide range of disease areas. This technical guide focuses on a specific, yet crucial, derivative: 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine. While not a widely commercialized product itself, this compound serves as a pivotal intermediate in the synthesis of diverse compound libraries. Its strategic importance lies in the reactivity of the C2-chloro substituent, which provides a versatile handle for molecular elaboration. This document provides a comprehensive overview of its chemical properties, a plausible synthetic pathway, characteristic reactivity, spectral signatures, and its role in the development of biologically active agents, particularly in oncology and inflammatory diseases.

Compound Identification and Physicochemical Properties

2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine is a substituted heterocyclic compound. The core structure consists of a thiophene ring fused to a pyrimidine ring, with methyl groups at positions 5 and 6, and a chlorine atom at position 2.

Caption: Chemical structure of 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine.

Table 1: Core Identifiers for 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine

Identifier	Value
IUPAC Name	2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine
Molecular Formula	C₈H₇ClN₂S
Molecular Weight	198.67 g/mol
Canonical SMILES	CC1=C(SC2=C1N=C(N=C2)Cl)C

It is important to note that this specific isomer is not widely cataloged commercially. More accessible data often corresponds to its isomer, 4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine . For comparative purposes, the properties of the 4-chloro isomer are provided below.

Table 2: Physicochemical Properties of the Isomer, 4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine

Property	Value	Source
CAS Number	108831-68-1	[][3]
Molecular Weight	198.67 g/mol	[]
Melting Point	112°C	[]
Boiling Point	322.8°C at 760 mmHg	[]
Density	1.379 g/cm³	[]

Synthesis and Mechanistic Insights

2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine is typically prepared as a synthetic intermediate rather than sourced directly. A robust and logical synthetic approach involves a multi-step sequence beginning with the construction of the core thiophene ring, followed by pyrimidine annulation and subsequent chlorination.

Caption: Proposed synthetic workflow for 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine.

Exemplary Synthetic Protocol

This protocol is a representative, multi-step procedure based on established methodologies for analogous structures.[4]

Step 1: Synthesis of Ethyl 2-amino-4,5-dimethyl-thiophene-3-carboxylate

• To a stirred solution of ethyl acetoacetate, cyanoacetamide, and elemental sulfur in ethanol, add a catalytic amount of a base such as morpholine or triethylamine.

• Heat the mixture to reflux for 2-4 hours. The causality here is the Gewald reaction, a multicomponent condensation that efficiently forms the substituted aminothiophene ring in a single step.

• Cool the reaction mixture and pour it into ice water.

• Collect the precipitated solid by filtration, wash with water, and recrystallize from ethanol to yield the thiophene intermediate.

Step 2: Synthesis of 5,6-Dimethylthieno[2,3-d]pyrimidin-2(1H)-one

• Heat a mixture of the synthesized thiophene intermediate from Step 1 with an excess of formamide at 150-180°C for several hours.

• This reaction facilitates the cyclization of the amino-ester with formamide to build the pyrimidine ring, resulting in the corresponding thienopyrimidinone.

• Cool the mixture, and collect the solid product by filtration.

Step 3: Chlorination to 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine

• Suspend the thienopyrimidinone from Step 2 in phosphorus oxychloride (POCl₃). A catalytic amount of a phase-transfer catalyst or dimethylformamide can be added to accelerate the reaction.

• Heat the mixture to reflux for 3-6 hours. POCl₃ serves as both the dehydrating and chlorinating agent, converting the keto-group of the pyrimidinone into the desired chloro-substituent.

• Carefully quench the excess POCl₃ by slowly pouring the cooled reaction mixture onto crushed ice.

• Neutralize the solution with a base (e.g., sodium bicarbonate solution).

• Extract the product with an organic solvent like dichloromethane or ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Chemical Reactivity and Derivatization

The primary utility of 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine in drug discovery stems from the reactivity of its C2-chloro group. The electron-withdrawing nature of the pyrimidine ring's nitrogen atoms activates the chlorine for Nucleophilic Aromatic Substitution (SₙAr) . This allows for the straightforward introduction of a wide variety of functional groups.

Caption: General scheme for Nucleophilic Aromatic Substitution (SₙAr) reaction.

This reactivity is widely exploited to synthesize libraries of derivatives for structure-activity relationship (SAR) studies. Common nucleophiles include:

• Amines (Primary and Secondary): Reaction with various amines introduces diverse side chains, a common strategy in kinase inhibitor development.[5][6]

• Alcohols/Phenols: Forms ether linkages.

• Thiols: Forms thioether linkages.

Protocol for a Typical SₙAr Reaction

• Dissolve 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine (1 equivalent) in a suitable solvent such as isopropanol, DMF, or dioxane.

• Add the desired nucleophile (e.g., a substituted aniline or piperazine, 1.1-1.5 equivalents).

• Add a non-nucleophilic base (e.g., triethylamine or diisopropylethylamine, 2-3 equivalents) to act as an acid scavenger for the HCl generated during the reaction.

• Heat the reaction mixture under reflux until TLC or LC-MS analysis indicates the consumption of the starting material.

• Cool the mixture, remove the solvent under reduced pressure, and partition the residue between water and an organic solvent.

• Isolate, dry, and purify the product via column chromatography or recrystallization.

Spectral Characterization

Unambiguous characterization of 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine and its subsequent derivatives is achieved through a combination of spectroscopic techniques. Based on its structure and data from analogous compounds, the following spectral features are anticipated.[4][5][7]

Table 3: Expected Spectroscopic Data

Technique	Expected Key Features
¹H NMR	- Two distinct singlets in the aliphatic region (δ 2.0-2.5 ppm) corresponding to the non-equivalent C5-CH₃ and C6-CH₃ protons. - A singlet in the aromatic region (δ 8.0-9.0 ppm) for the C4 proton.
¹³C NMR	- Resonances for the two methyl carbons. - Signals for the aromatic carbons of the fused ring system, with the carbon bearing the chlorine (C2) appearing at a characteristic downfield shift.
IR (KBr, cm⁻¹)	- Aromatic C-H stretching (~3100 cm⁻¹). - C=N and C=C stretching vibrations in the 1550-1650 cm⁻¹ region. - A characteristic C-Cl stretching vibration (~750 cm⁻¹).[7]
Mass Spec (LC-MS)	- A molecular ion peak (M⁺) corresponding to the compound's mass. - A characteristic isotopic peak at M+2 with approximately one-third the intensity of the M⁺ peak, confirming the presence of a single chlorine atom.[7][8]

Applications in Drug Discovery and Medicinal Chemistry

The thieno[2,3-d]pyrimidine scaffold is a cornerstone in the design of kinase inhibitors and other targeted therapies. The 5,6-dimethyl substitution pattern, in particular, has been featured in compounds targeting key enzymes in inflammation and cancer pathways.

Table 4: Therapeutic Areas for Thieno[2,3-d]pyrimidine Derivatives

Therapeutic Area	Target/Mechanism	Rationale and Examples
Anti-inflammatory	Cyclooxygenase-2 (COX-2) Inhibition	Derivatives of 5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one have been synthesized and evaluated as selective COX-2 inhibitors, aiming for anti-inflammatory efficacy with reduced gastrointestinal side effects compared to non-selective NSAIDs.[4][9]
Anticancer	VEGFR-2 Kinase Inhibition	The scaffold is used to design inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key regulator of tumor angiogenesis. Blocking this pathway can inhibit tumor growth and metastasis.[10]
Anticancer	General Antiproliferative	Numerous derivatives have been screened against various cancer cell lines, including breast, colon, and liver cancer, demonstrating broad cytotoxic potential.[5][6]
Antimicrobial	Bacterial and Fungal Inhibition	Certain substituted thieno[2,3-d]pyrimidines have shown promising activity against both Gram-positive and Gram-negative bacteria, as well as fungal strains.[7][8]
Antimalarial	Anti-plasmodial Activity	The core has been incorporated into novel compounds evaluated for their ability to inhibit Plasmodium falciparum, the parasite responsible for malaria.[11]

Safety and Handling

As a chlorinated heterocyclic compound, 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine should be handled with appropriate care in a laboratory setting. While a specific safety data sheet (SDS) is not available, general guidelines for related chloro-pyrimidines and powdered chemical reagents should be followed.[12][13]

• Personal Protective Equipment (PPE): Wear protective gloves, a lab coat, and chemical safety goggles.[12][13]

• Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[12] Avoid contact with skin and eyes. Wash hands thoroughly after handling.[13]

• Storage: Store in a tightly closed container in a cool, dry place away from direct sunlight and incompatible materials.[12]

• First-Aid Measures:

  • Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[12]

  • Skin Contact: Immediately wash the affected area with plenty of soap and water.[13]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing and seek medical advice if irritation persists.[12][13]

  • Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical attention.[12]

References

• Safety D
• BOC Sciences. (n.d.). CAS 108831-68-1 (Thieno[2,3-d]pyrimidine,4-chloro-5,6-dimethyl-).
• Chemsrc. (2025, February 5). 2-chloro-5-methylthieno[2,3-d]pyrimidine.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET.
• The Pharma Innovation Journal. (2018, September 30). Design, synthesis and characterization of novel thieno [2, 3-d] pyrimidines for anti-bacterial and anti-fungal.
• TCI Chemicals. (2025, June 2). SAFETY DATA SHEET.
• Sigma-Aldrich. (2024, September 8). SAFETY DATA SHEET.
• Fisher Scientific. (2025, January 27). SAFETY DATA SHEET.
• Semantic Scholar. (2018, June 26). SYNTHESIS OF 5-HYDROXYTHIENO[2,3-d]PYRIMIDIN-6(5H)-ONE DERIVATIVES BY THE REACTION OF 2-(4-CHLOROPYRIMIDIN-5- YL).
• SciELO. (n.d.).
• Santa Cruz Biotechnology. (n.d.). 4-Chloro-5,6-dimethyl-thieno[2,3-d]pyrimidine | CAS 108831-68-1.
• Longdom Publishing. (n.d.).
• ChemicalBook. (n.d.). 2,4-Dichloro-5,6-diMethylthieno[2,3-d]pyriMidine.
• Indian Journal of Pharmaceutical Education and Research. (2024, January 14). Synthesis and Biological Evaluation of 5,6-Dimethylthieno[2,3-d]Pyrimidin-4(3H)
• National Institute of Standards and Technology. (n.d.). Pyrimidine, 2-chloro-.
• ChemicalBook. (2025, July 24). 4-CHLOROTHIENO[2,3-D]PYRIMIDINE | 14080-59-2.
• PubChem. (n.d.). 2-Chloro-5H-pyrrolo[3,2-d]pyrimidine.
• PubChem. (n.d.). 2-Chloro-7H-pyrrolo[2,3-d]pyrimidine.
• MDPI. (2023, August 30). 2-Alkyl-Substituted-4-Amino-Thieno[2,3-d]Pyrimidines: Anti-Proliferative Properties to In Vitro Breast Cancer Models.
• PubMed. (2021, July 15). Discovery of thieno[2,3-d]pyrimidine-based derivatives as potent VEGFR-2 kinase inhibitors and anti-cancer agents.
• PubChemLite. (n.d.). 4-chloro-5,6-dimethyl-2-(thiophen-2-yl)thieno[2,3-d]pyrimidine.
• Google Patents. (n.d.). US11932656B1 - Thieno[2,3-d]pyrimidines as COX-2 inhibitors.
• ResearchGate. (2025, August 6). Thieno[2,3-d]pyrimidine as a promising scaffold in medicinal chemistry: Recent advances.

• RSC Publishing. (n.d.). Design, synthesis, crystal structure and anti-plasmodial evaluation of tetrahydrobenzo[7][13]thieno[2,3-d]pyrimidine derivatives.

• Cairo University. (2012, February 10).

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Technical Whitepaper: Thieno[2,3-d]pyrimidine Scaffolds in Drug Discovery

Executive Summary

The thieno[2,3-d]pyrimidine core represents a privileged scaffold in medicinal chemistry, distinguished by its bioisosteric relationship to purines (adenine/guanine) and quinazolines.[1] This structural homology allows it to effectively mimic ATP, making it a potent template for designing ATP-competitive inhibitors of protein kinases.

This technical guide provides a comprehensive analysis of the biological activities associated with the thieno[2,3-d]pyrimidine core.[2] It details the synthetic accessibility via the Gewald reaction, explores critical Structure-Activity Relationships (SAR) for kinase selectivity (specifically PI3K, EGFR, and VEGFR), and provides self-validating experimental protocols for biological evaluation.

Structural Chemistry & Synthesis[1][3][4]

The Pharmacophore

The thieno[2,3-d]pyrimidine system consists of a thiophene ring fused to a pyrimidine ring.[1][3] Its significance lies in its ability to occupy the adenine-binding pocket of various enzymes, particularly kinases.

• Bioisosterism: The sulfur atom in the thiophene ring confers different lipophilicity and electronic properties compared to the imidazole nitrogen in purines, often improving membrane permeability and metabolic stability.

• Isomerism: While thieno[3,2-d] and thieno[3,4-d] isomers exist, the [2,3-d] isomer is most chemically accessible and biologically validated.

Synthetic Workflow: The Gewald Reaction

The most robust route to this scaffold is the Gewald reaction, followed by cyclization. This modular approach allows for the facile introduction of diversity at the C-2, C-4, and C-5/6 positions.

Figure 1: Modular Synthesis of Thieno[2,3-d]pyrimidine Core

Caption: Step-wise construction of the thieno[2,3-d]pyrimidine core via the Gewald reaction, enabling R-group diversity.

Primary Biological Activities[1][6]

Anticancer: Kinase Inhibition

The dominant application of this core is in oncology, acting as Type I (ATP-competitive) kinase inhibitors.

• PI3K/Akt/mTOR Pathway: Derivatives substituted at the 4-position (e.g., with morpholine) have shown nanomolar potency against PI3K

  , , and isoforms. The oxygen of the morpholine typically forms a hydrogen bond with the hinge region of the kinase.

• RTKs (EGFR, VEGFR-2, FLT3): The scaffold serves as a backbone for multi-target Tyrosine Kinase Inhibitors (TKIs).

  • EGFR:[2] 4-anilino derivatives mimic the binding mode of Gefitinib.

  • VEGFR-2: Substitutions at C-5/C-6 (thiophene ring) allow the molecule to extend into the hydrophobic back pocket, enhancing selectivity.

Figure 2: Signal Transduction Inhibition

Caption: Thieno[2,3-d]pyrimidines intercept oncogenic signaling at the RTK and PI3K nodes via ATP competition.[4][5][6][7]

Antimicrobial Activity

Recent studies highlight the core's efficacy against multidrug-resistant bacteria (MRSA, VRE).[8]

• Mechanism: Unlike standard antibiotics targeting cell walls, certain thienopyrimidines inhibit TrmD (tRNA (guanine-N(1)-)-methyltransferase), an enzyme essential for bacterial protein synthesis and distinct from human counterparts.

• Spectrum: Activity is predominantly anti-Gram-positive, though sulfonamide-hybrid derivatives show expanded Gram-negative activity (P. aeruginosa).

Structure-Activity Relationships (SAR)[2]

The biological profile is strictly governed by substitution patterns. The table below summarizes key SAR trends for kinase inhibition.

Position	Substitution	Effect on Biological Activity
C-4	Morpholine	Critical for PI3K selectivity; H-bond acceptor for hinge region.
C-4	Aniline / Substituted Amine	Critical for EGFR/VEGFR activity; mimics the adenine amine.
C-2	Aryl group (e.g., Phenyl)	Improves hydrophobic packing; ortho-substitution often reduces potency due to steric clash.
C-5/6	Alkyl / Cycloalkyl (Cyclohexane)	Increases lipophilicity; "Fused" cyclohexane (tetrahydrobenzo) variants often show enhanced stability and potency.
C-5/6	Electron-Withdrawing Groups (CN, COOEt)	Can alter electronic density of the core, affecting H-bond donor capability of the scaffold N-3.

Experimental Protocols (Self-Validating)

To ensure reproducibility and data integrity, the following protocols utilize internal controls and standard validation steps.

Protocol A: In Vitro Kinase Inhibition Assay (Luminescence-Based)

Rationale: This assay measures the depletion of ATP, directly correlating to kinase activity. It is robust against fluorescence interference often caused by heterocyclic compounds.

Reagents:

• Kinase Enzyme (e.g., Recombinant EGFR or PI3K).

• Substrate (Poly [Glu:Tyr] 4:1 for TKs).

• ATP (Ultra-pure).

• ADP-Glo™ Kinase Assay Kit (Promega) or equivalent.

Workflow:

• Preparation: Dilute compounds in 100% DMSO (100x final conc.) to prevent precipitation.

• Reaction Assembly: In a white 384-well plate, add:

  • 2 µL Kinase (Optimized concentration, typically 1-5 ng/well).

  • 1 µL Compound (Variable concentrations).

  • 2 µL Substrate/ATP Mix (ATP concentration must be at

    apparent).

• Incubation: Incubate at Room Temperature (RT) for 60 min.

• Termination (Step 1): Add 5 µL ADP-Glo™ Reagent. Incubate 40 min at RT. Validation: This depletes unconsumed ATP.

• Detection (Step 2): Add 10 µL Kinase Detection Reagent. Incubate 30 min.

• Read: Measure luminescence.

• Calculation:

Protocol B: Cell Viability Screening (MTT Assay)

Rationale: Determines the cytotoxic efficacy (

) in whole cells.

• Seeding: Seed cells (e.g., MCF-7, HepG2) at

  cells/well in 96-well plates. Allow attachment (24h).

• Treatment: Add compounds (serial dilutions). Include DMSO Control (0.1%) and Positive Control (e.g., Doxorubicin or Staurosporine).

• Incubation: 48h to 72h at 37°C, 5%

  .

• Labeling: Add MTT reagent (0.5 mg/mL final). Incubate 4h.

• Solubilization: Remove media. Add 100 µL DMSO to dissolve formazan crystals.

• Quantification: Measure Absorbance at 570 nm (Reference: 630 nm).

• QC Check: Z-factor should be > 0.5 for high-throughput screens.

References

• BenchChem. (2025).[2] Comparative Analysis of Thieno[2,3-d]pyrimidine Inhibitors: A Guide to Structure-Activity Relationships. Retrieved from

• Guo, Y. et al. (2025).[4][7] Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]-pyrimidine Derivatives. Journal of the Brazilian Chemical Society. Retrieved from

• Eissa, I. H. et al. (2021). Discovery of thieno[2,3-d]pyrimidine-based derivatives as potent VEGFR-2 kinase inhibitors and anti-cancer agents. Bioorganic Chemistry. Retrieved from

• El-Gazzar, A. B. A. et al. (2007). Synthesis and biological evaluation of thieno[2,3-d]pyrimidine derivatives for anti-inflammatory, analgesic and ulcerogenic activity. Acta Pharmaceutica. Retrieved from

• Walter, M. et al. (2022). Thieno[2,3-d]pyrimidine-Core Compounds Show Activity against Clinically Relevant Gram-Positive Bacteria. ChemMedChem. Retrieved from

• Organic Chemistry Portal. (2023). Gewald Reaction Mechanism. Retrieved from

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Protocols & Analytical Methods

Application Note: Strategic Derivatization of the C2 Position of 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine for Drug Discovery

Audience: Researchers, scientists, and drug development professionals.

Abstract: The thieno[2,3-d]pyrimidine core is a privileged scaffold in medicinal chemistry, forming the basis of compounds with a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3] The 2-chloro-5,6-dimethylthieno[2,3-d]pyrimidine derivative, in particular, serves as a versatile and highly valuable starting material. The chlorine atom at the C2 position acts as an excellent leaving group, enabling a diverse range of chemical transformations. This application note provides a detailed guide with validated protocols for the derivatization of this key intermediate at the C2 position through two principal pathways: Nucleophilic Aromatic Substitution (SNAr) and Palladium-Catalyzed Cross-Coupling reactions. We will delve into the mechanistic rationale behind these transformations and provide step-by-step protocols for amination, thiolation, Suzuki-Miyaura C-C bond formation, and Buchwald-Hartwig C-N bond formation, empowering researchers to efficiently generate libraries of novel compounds for drug discovery programs.

The Thieno[2,3-d]pyrimidine Scaffold: A Cornerstone of Medicinal Chemistry

The fusion of a thiophene ring with a pyrimidine ring creates the thieno[2,3-d]pyrimidine heterocycle. This structure can be considered a bioisostere of purines and quinazolines, allowing it to interact with a variety of biological targets.[3] Derivatives have shown potent activity as inhibitors of enzymes like Cyclooxygenase-2 (COX-2) and Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2), highlighting their therapeutic potential.[4][5][6]

The starting material, 2-chloro-5,6-dimethylthieno[2,3-d]pyrimidine, is an ideal precursor for library synthesis. The electron-deficient nature of the pyrimidine ring, further activated by the two nitrogen atoms, makes the C2 position highly susceptible to modification.

Pathway I: Nucleophilic Aromatic Substitution (SNAr) Reactions

Mechanistic Rationale: Nucleophilic aromatic substitution at the C2 position of the pyrimidine ring is a facile process. The reaction proceeds through a stepwise addition-elimination mechanism.[7] The incoming nucleophile attacks the electron-deficient C2 carbon, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The electron-withdrawing nitrogen atoms of the pyrimidine ring effectively stabilize this intermediate, lowering the activation energy for its formation.[7] Subsequent elimination of the chloride ion re-aromatizes the ring to yield the substituted product. This pathway is particularly effective for strong nucleophiles like amines and thiols.

Caption: General workflow for SNAr at the C2 position.

Protocol 1: C2-Amination via SNAr

This protocol describes the reaction of 2-chloro-5,6-dimethylthieno[2,3-d]pyrimidine with a primary or secondary amine.

Materials:

• 2-chloro-5,6-dimethylthieno[2,3-d]pyrimidine

• Desired primary or secondary amine (e.g., morpholine, aniline)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Ethanol or N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask, add 2-chloro-5,6-dimethylthieno[2,3-d]pyrimidine (1.0 eq).

• Add the desired amine (1.2 eq) and a suitable solvent such as ethanol (0.1 M concentration).

• Add a non-nucleophilic base like DIPEA (2.0 eq) to act as a scavenger for the HCl generated.

• Stir the reaction mixture at 80 °C (reflux for ethanol) and monitor its progress by Thin Layer Chromatography (TLC). Reactions are typically complete within 4-12 hours.

• Upon completion, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Redissolve the residue in ethyl acetate and wash sequentially with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography to obtain the desired 2-amino-substituted derivative.

Protocol 2: C2-Thiolation via SNAr

This protocol details the synthesis of 2-thioether derivatives.

Materials:

• 2-chloro-5,6-dimethylthieno[2,3-d]pyrimidine

• Desired thiol (e.g., thiophenol, benzyl mercaptan)

• Potassium carbonate (K₂CO₃) or Sodium hydride (NaH)

• N,N-Dimethylformamide (DMF)

• Deionized water

• Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the thiol (1.1 eq) in anhydrous DMF.

• Add a base such as K₂CO₃ (1.5 eq) or NaH (1.2 eq, 60% dispersion in mineral oil) portion-wise at 0 °C to generate the thiolate nucleophile. Stir for 20-30 minutes.

• Add a solution of 2-chloro-5,6-dimethylthieno[2,3-d]pyrimidine (1.0 eq) in DMF dropwise to the thiolate mixture.

• Allow the reaction to warm to room temperature and stir for 2-6 hours, monitoring by TLC.

• Once the reaction is complete, carefully quench by pouring it into ice-cold water.

• Extract the aqueous mixture with diethyl ether or ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the solvent under reduced pressure and purify the residue by column chromatography.

Pathway II: Palladium-Catalyzed Cross-Coupling Reactions

Rationale: Palladium-catalyzed cross-coupling reactions have revolutionized modern synthetic chemistry, offering unparalleled efficiency and functional group tolerance for the formation of C-C and C-N bonds.[8] For substrates where SNAr is sluggish or incompatible with the desired nucleophile, these methods provide a powerful alternative.

Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a robust method for creating a carbon-carbon bond between the C2 position and a wide variety of aryl, heteroaryl, or vinyl groups using a boronic acid or ester partner. The reaction is highly regioselective for the C4 position over C2 in di-chlorinated pyrimidines, but with a single chlorine at C2, the reaction proceeds efficiently.[9]

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling.

Protocol 3: C2-Arylation via Suzuki-Miyaura Coupling

Materials:

• 2-chloro-5,6-dimethylthieno[2,3-d]pyrimidine

• Aryl or heteroaryl boronic acid (1.5 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq)

• 2M Sodium carbonate (Na₂CO₃) aqueous solution

• Toluene and Ethanol (e.g., 4:1 mixture) or Dioxane

• Ethyl acetate

• Celite

Procedure:

• Combine 2-chloro-5,6-dimethylthieno[2,3-d]pyrimidine (1.0 eq), the boronic acid (1.5 eq), and Pd(PPh₃)₄ (0.05 eq) in a flask.

• Add the solvent system (e.g., Toluene/Ethanol) followed by the aqueous Na₂CO₃ solution.

• De-gas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.

• Heat the reaction to 90-100 °C under an inert atmosphere until the starting material is consumed (typically 6-18 hours, monitor by TLC).

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite to remove the palladium catalyst, washing the pad with additional ethyl acetate.

• Transfer the filtrate to a separatory funnel, wash with water and then brine.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the product via silica gel chromatography.

Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a highly versatile palladium-catalyzed method for forming C-N bonds.[8][10] It often proceeds under milder conditions than SNAr and has a remarkably broad substrate scope, tolerating a wide range of amines and functional groups.[10][11]

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Protocol 4: C2-Amination via Buchwald-Hartwig Coupling

Materials:

• 2-chloro-5,6-dimethylthieno[2,3-d]pyrimidine

• Desired amine (1.2 eq)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 eq)

• XPhos or BINAP (0.08 eq)

• Sodium tert-butoxide (NaOtBu) or Cesium carbonate (Cs₂CO₃) (1.4 eq)

• Anhydrous toluene or dioxane

• Toluene

• Celite

Procedure:

• Important: This reaction is sensitive to air and moisture. All steps should be performed under an inert atmosphere (glovebox or Schlenk line).

• In an oven-dried flask, add Pd₂(dba)₃ (0.02 eq), the phosphine ligand (e.g., XPhos, 0.08 eq), and the base (NaOtBu, 1.4 eq).

• Add 2-chloro-5,6-dimethylthieno[2,3-d]pyrimidine (1.0 eq) and the desired amine (1.2 eq).

• Add anhydrous toluene or dioxane via syringe.

• Seal the flask and heat the mixture to 100-110 °C with vigorous stirring. Monitor the reaction by TLC or LC-MS.

• Upon completion (typically 8-24 hours), cool the reaction to room temperature.

• Dilute with toluene and filter through a pad of Celite to remove insoluble salts and the catalyst. Wash the pad with additional toluene.

• Concentrate the filtrate and purify the crude product by silica gel chromatography.

Summary of Derivatization Strategies

The choice of method for C2 derivatization depends on the desired substituent and the overall synthetic strategy.

Reaction Type	Bond Formed	Key Reagents	Advantages	Considerations
SNAr Amination	C-N	Amine, DIPEA	Simple, no metal catalyst, cost-effective.	Requires elevated temperatures; may not work for weakly nucleophilic amines.
SNAr Thiolation	C-S	Thiol, K₂CO₃/NaH	Efficient for forming thioethers.	Requires inert conditions if using NaH.
Suzuki-Miyaura	C-C	Boronic Acid, Pd(PPh₃)₄, Na₂CO₃	Excellent for C-C bonds, broad scope of boronic acids.	Requires inert atmosphere; potential for metal contamination in product.[12]
Buchwald-Hartwig	C-N	Amine, Pd₂(dba)₃/Ligand, NaOtBu	Very broad amine scope, milder than SNAr, high functional group tolerance.[13]	Requires strictly inert conditions; catalyst/ligand can be expensive.

Conclusion

The 2-chloro-5,6-dimethylthieno[2,3-d]pyrimidine scaffold is a powerful platform for the development of novel bioactive compounds. By leveraging the reactivity of the C2-chloro position, researchers can employ robust and versatile synthetic methods like Nucleophilic Aromatic Substitution and Palladium-Catalyzed Cross-Coupling to generate extensive and diverse chemical libraries. The detailed protocols provided in this application note serve as a validated starting point for chemists to explore the chemical space around this important heterocyclic core, accelerating the journey of drug discovery.

References

• Indian Journal of Pharmaceutical Education and Research. Synthesis and Biological Evaluation of 5,6-Dimethylthieno[2,3-d]Pyrimidin-4(3H)-One Derivatives as Selective Cyclooxygenase 2 In. Available at: [Link]

• Molecules. Synthesis, Characterization and Biological Studies of Some Novel Thieno[2,3-d]pyrimidines. Available at: [Link]

• Journal of the Brazilian Chemical Society. Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]-pyrimidine Derivatives. Available at: [Link]

• Connect Journals. Synthesis and Biological Evaluation of Some New Thieno [2, 3-d] Pyrimidine- based Benzodiazepine Derivatives. Available at: [Link]

• Academia.edu. Design, Synthesis, Characterization and Biological Activity of Novel Thieno[2,3-d]pyrimidine Derivatives. Available at: [Link]

• Journal of Organic and Pharmaceutical Chemistry. The synthesis, transformations and biological activity of thieno[2,3-d]pyrimidine derivatives with the carboxylic groups as the substituents in the pyrimidine ring. Available at: [Link]

• Molecules. Synthesis of Novel Analogs of Thieno[2,3-d] Pyrimidin-4(3H)-ones as Selective Inhibitors of Cancer Cell Growth. Available at: [Link]

• Google Patents. US11932656B1 - Thieno[2,3-d]pyrimidines as COX-2 inhibitors.

• ResearchGate. Synthesis, Characterization and Biological Evaluation of some New Thieno[2,3-d]Pyrimidine Derivatives. Available at: [Link]

• Wikipedia. Buchwald–Hartwig amination. Available at: [Link]

• Comptes Rendus Chimie. Regioselective palladium-catalyzed Suzuki-Miyaura coupling reaction of 2,4,6-trihalogenopyrido[2,3-d]pyrimidines. Available at: [Link]

• ChemRxiv. Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. Available at: [Link]

• Pubs.rsc.org. Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. Available at: [Link]

• ResearchGate. Nucleophilic aromatic substitution reactions of chloropyrimidines. Available at: [Link]

• National Institutes of Health. Concerted Nucleophilic Aromatic Substitution Reactions. Available at: [Link]

• RSC Publishing. Cascade imination, Buchwald–Hartwig cross coupling and cycloaddition reaction: synthesis of pyrido[2,3-d]pyrimidines. Available at: [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. Available at: [Link]

• MDPI. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Available at: [Link]

• ResearchGate. Regioselective palladium-catalyzed SuzukieMiyaura coupling reaction of 2,4,6-trihalogenopyrido[2,3-d]pyrimidines. Available at: [Link]

• ResearchGate. Suzuki‐Miyaura Miyaura coupling reaction of 2,4,6‐trihalogenopyrido[2,3‐d] pyrimidines catalyzed by palladium. Available at: [Link]

• Beilstein Journal of Organic Chemistry. The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Available at: [Link]

• ResearchGate. Highly regioselective Buchwald–Hartwig amination at C-2 of 2,4-dichloropyridine enabling a novel approach to 2,4-bisanilinopyridine (BAPyd) libraries. Available at: [Link]

• Semantic Scholar. SYNTHESIS OF 5-HYDROXYTHIENO[2,3-d]PYRIMIDIN-6(5H)-ONE DERIVATIVES BY THE REACTION OF 2-(4-CHLOROPYRIMIDIN-5- YL). Available at: [Link]

• PubMed. Discovery of thieno[2,3-d]pyrimidine-based derivatives as potent VEGFR-2 kinase inhibitors and anti-cancer agents. Available at: [Link]

• RSC Publishing. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one. Available at: [Link]

• SciSpace. Synthesis of some thienopyrimidine derivatives. Available at: [Link]

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Application Note: A Comprehensive Protocol for the Synthesis of 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine Derivatives

Abstract: The thieno[2,3-d]pyrimidine scaffold is a privileged heterocyclic motif in medicinal chemistry, recognized as a bioisostere of purine and present in numerous compounds with significant pharmacological activities, including anticancer and anti-inflammatory properties.[1][2][3] This document provides a detailed, field-proven protocol for the multi-step synthesis of 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine derivatives. The guide is designed for researchers in organic synthesis and drug development, offering not just a procedural checklist but also the underlying chemical principles and strategic considerations for each step. The synthesis commences with a Gewald multi-component reaction to construct the core thiophene ring, followed by pyrimidine annulation, chlorination to form a key reactive intermediate, and subsequent derivatization via nucleophilic aromatic substitution.

Synthetic Strategy Overview

The synthesis is a linear four-step process designed for efficiency and modularity. The strategy hinges on the creation of a versatile 2,4-dichloro intermediate, which allows for selective functionalization at the more reactive C4 position to generate a library of derivatives while retaining the crucial 2-chloro substituent.

Figure 1: Overall synthetic pathway for 2-chloro-5,6-dimethylthieno[2,3-d]pyrimidine derivatives.

Part I: Synthesis of 2-Amino-4,5-dimethylthiophene-3-carbonitrile (1)

Principle & Rationale

This foundational step employs the Gewald reaction, a robust and highly efficient multi-component condensation for the synthesis of 2-aminothiophenes.[4][5] The reaction proceeds by an initial Knoevenagel condensation between the ketone (butan-2-one) and the active methylene compound (malononitrile), followed by the addition of elemental sulfur to the intermediate. A subsequent intramolecular cyclization and tautomerization yields the desired substituted 2-aminothiophene. Triethylamine is used as a basic catalyst to facilitate the initial condensation and subsequent steps. This one-pot procedure is favored for its operational simplicity and high atom economy.

Detailed Experimental Protocol

Table 1: Reagents and Materials for Step 1

Reagent/Material	Molecular Weight	Moles (Equiv.)	Quantity
Butan-2-one	72.11 g/mol	0.12 mol (1.2)	10.4 mL (8.65 g)
Malononitrile	66.06 g/mol	0.10 mol (1.0)	6.60 g
Elemental Sulfur	32.06 g/mol	0.10 mol (1.0)	3.20 g
Triethylamine	101.19 g/mol	-	2.0 mL
Absolute Ethanol	46.07 g/mol	-	100 mL

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add absolute ethanol (100 mL), butan-2-one (10.4 mL), malononitrile (6.60 g), and elemental sulfur (3.20 g).

• Stir the mixture to form a suspension.

• Carefully add triethylamine (2.0 mL) to the suspension.

• Heat the reaction mixture to reflux (approximately 78°C) and maintain for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (7:3) mobile phase.

• After the reaction is complete, cool the mixture to room temperature and then place it in an ice bath for 1 hour to facilitate precipitation.

• Collect the resulting solid precipitate by vacuum filtration.

• Wash the solid with cold ethanol (2 x 20 mL) to remove unreacted starting materials and impurities.

• Dry the product under vacuum to yield 2-amino-4,5-dimethylthiophene-3-carbonitrile (1) as a yellowish crystalline solid.

Expected Results:

• Yield: 75-85%

• Melting Point: 141-142°C[5]

• Spectroscopic Data:

  • ¹H NMR (CDCl₃, 400 MHz): δ 4.60 (br s, 2H, NH₂), 2.16 (s, 3H, CH₃), 2.07 (s, 3H, CH₃).[5]

  • ¹³C NMR (CDCl₃, 100 MHz): δ 159.1, 129.6, 117.2, 115.9, 90.6, 12.7, 12.3.[5]

  • IR (KBr, cm⁻¹): 3438, 3345 (NH₂ stretching), 2164 (C≡N stretching).[5]

Part II: Synthesis of 5,6-Dimethylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione (2)

Principle & Rationale

This step involves the construction of the pyrimidine ring fused to the thiophene core. The aminothiophene precursor (1) is reacted with urea at high temperature. The reaction proceeds via nucleophilic attack of the amino group on a carbonyl of urea, followed by an intramolecular cyclization with the nitrile group, leading to the formation of the stable, fused dione structure. This method is a common and straightforward approach to building the pyrimidine-2,4-dione system.[6]

Detailed Experimental Protocol

• Combine 2-amino-4,5-dimethylthiophene-3-carbonitrile (1) (15.2 g, 0.1 mol) and urea (40 g, 0.67 mol) in a 250 mL three-neck flask equipped with a mechanical stirrer and a thermometer.

• Heat the solid mixture in an oil bath to 180-190°C. The mixture will melt and react.

• Maintain the temperature and stir for 4-6 hours. Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to approximately 100°C.

• Carefully add 1 M sodium hydroxide solution (200 mL) to the hot mixture with vigorous stirring. This step hydrolyzes any unreacted urea and dissolves the product as its salt.

• Filter the hot solution to remove any insoluble impurities.

• Cool the filtrate to room temperature and acidify with concentrated hydrochloric acid to pH 2-3. A white precipitate will form.

• Collect the precipitate by vacuum filtration, wash thoroughly with water until the filtrate is neutral, and dry under vacuum at 80°C to afford the dione (2).

Expected Results:

• Yield: 80-90%

• Appearance: White to off-white solid.

Part III: Synthesis of 2,4-Dichloro-5,6-dimethylthieno[2,3-d]pyrimidine (3)

Principle & Rationale

This is the key step to generate the reactive intermediate for subsequent derivatization. The di-lactam functionality of the thienopyrimidine dione (2) is converted into dichloride groups using a strong chlorinating agent, phosphorus oxychloride (POCl₃).[6][7] The reaction proceeds via the formation of a Vilsmeier-Haack-type intermediate. A tertiary amine base, such as N,N-diisopropylethylamine (DIPEA), is often added to neutralize the HCl generated in situ and drive the reaction to completion.[7] This step must be performed in a well-ventilated fume hood due to the corrosive and toxic nature of POCl₃.

Figure 2: Experimental workflow for the chlorination of the thienopyrimidine dione (2).

Detailed Experimental Protocol

Safety Warning: Phosphorus oxychloride (POCl₃) is highly corrosive and reacts violently with water. Handle with extreme caution in a certified fume hood, wearing appropriate personal protective equipment (PPE), including a face shield, neoprene gloves, and a lab coat.

• Suspend 5,6-dimethylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione (2) (10.5 g, 50 mmol) in phosphorus oxychloride (80 mL).

• To this suspension, slowly add N,N-diisopropylethylamine (DIPEA) (22 mL, 125 mmol).

• Heat the reaction mixture to reflux (approximately 105°C) for 2-4 hours. The solid should dissolve as the reaction progresses.

• Monitor the reaction by TLC until the starting material is fully consumed.

• After completion, cool the mixture to room temperature and remove the excess POCl₃ by distillation under reduced pressure.

• Caution: Carefully and slowly pour the resulting viscous residue onto a large beaker containing crushed ice (500 g) with vigorous stirring. This is a highly exothermic process.

• Neutralize the acidic aqueous solution by the slow addition of solid sodium bicarbonate or a saturated aqueous solution until effervescence ceases (pH ~7-8).

• Extract the aqueous mixture with dichloromethane (3 x 100 mL).

• Combine the organic layers, wash with brine (1 x 100 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purify the product by recrystallization from ethanol or by column chromatography on silica gel to afford pure 2,4-dichloro-5,6-dimethylthieno[2,3-d]pyrimidine (3).

Expected Results:

• Yield: 65-75%

• Appearance: White to pale brown solid.

• Spectroscopic Data:

  • LC-MS (ESI): m/z calculated for C₈H₆Cl₂N₂S [M+H]⁺: 232.97, Found: 233.0.

Part IV: General Protocol for the Synthesis of Derivatives (4)

Principle & Rationale

The 2,4-dichloro intermediate (3) is an ideal substrate for nucleophilic aromatic substitution (SNAr). The chlorine atom at the C4 position is significantly more electrophilic and thus more susceptible to nucleophilic attack than the chlorine at the C2 position. This enhanced reactivity is due to better stabilization of the Meisenheimer intermediate by the adjacent pyrimidine nitrogen (N3). This selectivity allows for the controlled introduction of a wide variety of nucleophiles (amines, thiols, alcohols) at the C4 position to generate a diverse library of 2-chloro derivatives.

General Experimental Protocol

• Dissolve 2,4-dichloro-5,6-dimethylthieno[2,3-d]pyrimidine (3) (233 mg, 1.0 mmol) in a suitable solvent such as isopropanol or N,N-dimethylformamide (DMF) (10 mL) in a sealed reaction vessel.

• Add the desired primary or secondary amine (1.2 mmol, 1.2 equiv.).

• Add a non-nucleophilic base such as triethylamine (TEA) or DIPEA (1.5 mmol, 1.5 equiv.) to scavenge the HCl byproduct.

• Heat the reaction mixture. Conditions can vary depending on the nucleophile's reactivity:

  • Conventional Heating: Reflux for 4-12 hours.

  • Microwave Irradiation: Heat to 120-140°C for 20-60 minutes.[4]

• Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature.

• If the product precipitates, collect it by filtration. Otherwise, remove the solvent under reduced pressure.

• Partition the residue between ethyl acetate and water. Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Purify the final compound by recrystallization or column chromatography.

Table 2: Examples of Synthesized Derivatives

Nucleophile	Product Name	Expected Yield
Aniline	N-phenyl-2-chloro-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine	>80%
Morpholine	4-(2-chloro-5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)morpholine	>85%
Benzylamine	N-benzyl-2-chloro-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine	>80%

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low yield in Gewald reaction (Step 1)	Incomplete reaction; impure reagents.	Ensure anhydrous conditions. Increase reaction time or try a different base (e.g., morpholine). Use freshly distilled butan-2-one.
Incomplete chlorination (Step 3)	Insufficient reaction time; moisture contamination.	Extend reflux time. Ensure all glassware is oven-dried and POCl₃ is of high quality.
Non-selective substitution (Step 4)	Reaction temperature too high or time too long.	Reduce reaction temperature. For highly reactive nucleophiles, perform the reaction at room temperature. Use microwave synthesis for better control.
Purification difficulties	Formation of closely-related byproducts.	Optimize chromatography conditions (try different solvent gradients). Attempt recrystallization from various solvent systems.

References

• Pal, M., et al. (2015). Novel thieno[2,3-d]pyrimidines: their design, synthesis, crystal structure analysis and pharmacological evaluation. Organic & Biomolecular Chemistry. [Link]

• Dyadyuchenko, M. V., et al. (2021). 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. ACS Omega. [Link]

• Gouda, M. A., et al. (2012). Synthesis, Characterization and Biological Studies of Some Novel Thieno[2,3-d]pyrimidines. Journal of Chemistry. [Link]

• Li, Q., et al. (2023). Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]-pyrimidine Derivatives. Journal of the Brazilian Chemical Society. [Link]

• Al-Ghorbani, M., et al. (2013). Recent Report on Thieno[2,3-d]pyrimidines. Their Preparation Including Microwave and Their Utilities in Fused Heterocycles Synthesis. Journal of Heterocyclic Chemistry. [Link]

• Abdel-Aziz, M., et al. (2022). Design and Synthesis of New Thiophene/Thieno[2,3-d]pyrimidines along with Their Cytotoxic Biological Evaluation as Tyrosine Kinase Inhibitors in Addition to Their Apoptotic and Autophagic Induction. Molecules. [Link]

• Rahman, K. M. M., et al. (2003). Introduction Experimental 2-Amino-4,5-dimethylthiophen-3-carbonitrile (1). The 4-Amino-5,6-dimethylthieno[2,3-d]pyrimidine (2). Pakistan Journal of Scientific and Industrial Research. [Link]

• Ould M'hamed, M., et al. (2016). Green and efficient technique for the three component synthesis of 2-aminothiophenes using ball-milling method through Gewald reaction. Sciforum. [Link]

• Reddy, L. S., et al. (2016). Synthesis, Structural Elucidation of Novel Thieno [2,3-d] Pyrimidine and Thieno [3,2-e][1][8][9] Triazolo [4,3-c] Pyrimidine Derivatives as Anti-Microbial Agents. Organic and Medicinal Chemistry International Journal. [Link]

• Wang, Z., et al. (2017). Design, Synthesis and Anti-Proliferative Activities of 2,6-Substituted Thieno[3,2-d]pyrimidine Derivatives Containing Electrophilic Warheads. Molecules. [Link]

• Google Patents. (2020). CN110903250B - Process for preparing 2, 4-dichloro-5-pyrimidinecarbaldehyde and derivatives thereof.

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Application Notes and Protocols for Screening of 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine Derivatives Against Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist, Gemini AI

Introduction: The Therapeutic Potential of Thieno[2,3-d]pyrimidines in Oncology

The thieno[2,3-d]pyrimidine scaffold is a privileged heterocyclic structure in medicinal chemistry, recognized for its diverse pharmacological activities.[1][2] This bicyclic system, which can be considered a bioisostere of the quinazoline nucleus found in several approved anticancer drugs, has garnered significant attention as a promising framework for the development of novel oncology therapeutics.[1] Derivatives of thieno[2,3-d]pyrimidine have demonstrated potent inhibitory effects against a variety of cancer cell lines, including those of the breast, colon, prostate, and liver.[3][4][5]

The anticancer activity of these compounds is often attributed to their ability to inhibit key signaling pathways that are frequently deregulated in cancer.[6] Notably, various thieno[2,3-d]pyrimidine derivatives have been identified as potent inhibitors of tyrosine kinases, such as the Epidermal Growth Factor Receptor (EGFR), Human Epidermal Growth Factor Receptor 2 (HER2), and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).[4][5] By targeting these critical regulators of cell proliferation, survival, and angiogenesis, these compounds can induce cell cycle arrest and apoptosis in malignant cells.[4][7]

This document provides a comprehensive guide for the in vitro screening of 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine derivatives, a specific subclass with potential as anticancer agents. The protocols detailed herein are designed to be robust and reproducible, enabling researchers to assess the cytotoxic and mechanistic effects of these compounds against a panel of cancer cell lines.

I. Initial Cytotoxicity Screening: Assessing Antiproliferative Activity

The initial phase of screening aims to determine the concentration-dependent cytotoxic effects of the 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine derivatives. Two widely accepted and robust colorimetric assays for this purpose are the Sulforhodamine B (SRB) assay and the MTT assay.

A. The Sulforhodamine B (SRB) Assay: A Measure of Cellular Protein Content

The SRB assay is a reliable method for assessing cell density based on the measurement of total cellular protein content.[8][9] It is a simple and cost-effective assay that has been extensively used by the National Cancer Institute (NCI) for its drug screening program.[10] The principle of the assay lies in the ability of the bright pink aminoxanthene dye, Sulforhodamine B, to bind stoichiometrically to basic amino acid residues of cellular proteins under mildly acidic conditions.[11][12] The amount of bound dye is directly proportional to the cell number.[9]

Caption: Workflow for the Sulforhodamine B (SRB) cytotoxicity assay.

• Cell Plating:

  • Harvest cancer cells from culture and perform a cell count.

  • Seed the cells into 96-well microtiter plates at a predetermined optimal density (typically 5,000-20,000 cells/well) in a final volume of 100 µL of culture medium.[13][14]

  • Incubate the plates for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.[14]

• Compound Preparation and Treatment:

  • Prepare a stock solution of each 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine derivative in a suitable solvent, such as DMSO.[15]

  • Perform serial dilutions of the stock solutions to create a range of desired concentrations.

  • Add the compound dilutions to the appropriate wells. Include vehicle controls (DMSO) and untreated controls.

• Incubation:

  • Incubate the plates for 48 to 72 hours post-compound addition.[13]

• Assay Termination and Staining:

  • Gently add 50 µL of cold 50% (w/v) trichloroacetic acid (TCA) to each well (final concentration of 10%) and incubate for 1 hour at 4°C to fix the cells.[8][16]

  • Wash the plates five times with slow-running tap water and allow them to air dry completely.[9]

  • Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.[9][11]

  • Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye.[11]

  • Allow the plates to air dry.

• Quantification:

  • Add 200 µL of 10 mM Tris base solution to each well to solubilize the bound dye.[11]

  • Measure the absorbance at a wavelength between 515 nm and 565 nm using a microplate reader.[9][10]

B. The MTT Assay: An Indicator of Metabolic Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is another widely used colorimetric method to assess cell viability.[17][18] The principle of this assay is based on the reduction of the yellow, water-soluble MTT tetrazolium salt to a purple, insoluble formazan product by mitochondrial succinate dehydrogenase enzymes in metabolically active cells.[19] The amount of formazan produced is proportional to the number of viable cells.[17]

• Cell Plating and Treatment:

  • Follow steps 1-3 as described in the SRB assay protocol. The optimal seeding density may vary between cell lines (e.g., 4000 cells/well for MDA-MB-231 and 2000 cells/well for MCF-7).[19]

• MTT Addition and Incubation:

  • After the desired incubation period with the test compounds, add 10 µL of a 5 mg/mL MTT solution in sterile PBS to each well.[18][19]

  • Incubate the plates for 2-4 hours at 37°C in a humidified 5% CO2 atmosphere, allowing for the formation of formazan crystals.[20]

• Solubilization and Quantification:

  • Carefully aspirate the medium from each well without disturbing the formazan crystals.

  • Add 100-200 µL of a solubilization solution, such as DMSO or isopropanol, to each well to dissolve the formazan crystals.[19]

  • Place the plate on a shaker for 10-15 minutes in the dark to ensure complete dissolution.[18][19]

  • Measure the absorbance at a wavelength between 540 nm and 590 nm using a microplate reader.[18][19]

Data Analysis and Interpretation

For both assays, the percentage of cell growth inhibition is calculated relative to the untreated control. The half-maximal inhibitory concentration (IC50) value, which is the concentration of the compound that causes 50% inhibition of cell growth, should be determined by plotting the percentage of growth inhibition against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Parameter	SRB Assay	MTT Assay
Principle	Measures total cellular protein	Measures mitochondrial reductase activity
Endpoint	Colorimetric (515-565 nm)	Colorimetric (540-590 nm)
Advantages	Less interference from compounds, stable endpoint	Reflects metabolic activity
Considerations	Not a direct measure of viability	Can be affected by metabolic changes

II. Mechanistic Studies: Unraveling the Mode of Action

Derivatives that exhibit significant cytotoxicity in the initial screening should be further investigated to elucidate their mechanism of action. Key cellular processes to examine include the induction of apoptosis and effects on cell cycle progression.

A. Assessment of Apoptosis Induction

Apoptosis, or programmed cell death, is a crucial mechanism by which many anticancer drugs exert their therapeutic effects.[21][22] Several assays can be employed to detect the hallmark features of apoptosis.[23][24]

This is a widely used method to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.[25] In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorochrome (e.g., FITC or Alexa Fluor 488) and can be used to detect this event. Propidium iodide (PI) is a fluorescent nuclear stain that is excluded by viable cells with intact membranes but can enter late apoptotic and necrotic cells.

A key biochemical hallmark of apoptosis is the activation of a family of cysteine proteases known as caspases.[23] Effector caspases, such as caspase-3 and caspase-7, are responsible for the cleavage of cellular substrates that leads to the morphological and biochemical changes associated with apoptosis.[23] Commercially available kits can be used to measure the activity of these caspases, often through the cleavage of a specific substrate that releases a fluorescent or luminescent signal.[23]

Caption: Workflow for apoptosis analysis using Annexin V/PI staining and flow cytometry.

B. Cell Cycle Analysis

Many anticancer agents function by disrupting the normal progression of the cell cycle, leading to cell cycle arrest at specific phases (G0/G1, S, or G2/M) and subsequent cell death.[7][26] Flow cytometry with propidium iodide (PI) staining is a standard technique for analyzing the distribution of cells in different phases of the cell cycle. PI is a stoichiometric DNA-binding dye, meaning the amount of fluorescence emitted is directly proportional to the amount of DNA in the cell.

• Cell Treatment and Harvesting:

  • Seed cells in 6-well plates and treat them with the 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine derivative at its IC50 concentration for 24-48 hours.

  • Harvest both adherent and floating cells and wash them with ice-cold PBS.

• Cell Fixation:

  • Resuspend the cell pellet in 0.5 mL of PBS.

  • While vortexing gently, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells.

  • Incubate the cells at -20°C for at least 2 hours.[26]

• Staining:

  • Centrifuge the fixed cells and discard the ethanol.

  • Wash the cells with PBS.

  • Resuspend the cell pellet in a staining solution containing PI and RNase A. RNase A is crucial to prevent the staining of double-stranded RNA.

  • Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer. The fluorescence intensity of PI will be proportional to the DNA content.[27]

  • The resulting histogram will show distinct peaks corresponding to cells in the G0/G1 (2n DNA content), S (intermediate DNA content), and G2/M (4n DNA content) phases of the cell cycle.[27]

III. Data Presentation and Interpretation

The results from the screening assays should be presented in a clear and concise manner to facilitate comparison between different derivatives and cell lines.

Example Data Table: Cytotoxicity of 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine Derivatives

Derivative	Target Cell Line	IC50 (µM) ± SD
Compound A	MCF-7 (Breast)	12.5 ± 1.2
HCT-116 (Colon)	8.7 ± 0.9
PC-3 (Prostate)	15.3 ± 2.1
Compound B	MCF-7 (Breast)	25.1 ± 3.5
HCT-116 (Colon)	18.9 ± 2.4
PC-3 (Prostate)	32.6 ± 4.0
Doxorubicin	MCF-7 (Breast)	0.5 ± 0.08
(Reference)	HCT-116 (Colon)	0.8 ± 0.1
PC-3 (Prostate)	1.2 ± 0.2

Example Data Interpretation: Cell Cycle Analysis

Treatment	% G0/G1 Phase	% S Phase	% G2/M Phase
Control	55.2	28.1	16.7
Compound A (IC50)	25.8	15.3	58.9

The data above suggests that Compound A induces a significant G2/M phase arrest in the treated cells.

Conclusion

The protocols outlined in these application notes provide a robust framework for the initial in vitro screening and mechanistic evaluation of 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine derivatives as potential anticancer agents. By systematically assessing cytotoxicity, apoptosis induction, and effects on the cell cycle, researchers can identify promising lead compounds for further preclinical development. The inherent versatility of the thieno[2,3-d]pyrimidine scaffold, coupled with a rigorous and well-defined screening cascade, offers a powerful approach to the discovery of novel and effective cancer therapeutics.

References

• Designing Potent Anti-Cancer Agents: Synthesis and Molecular Docking Studies of Thieno[2,3-d][3][23]triazolo[1,5-a]pyrimidine Derivatives. (2024). MDPI. [Link]

• Assaying cell cycle status using flow cytometry. PMC. [Link]

• Cell Apoptosis Assay Services. Reaction Biology. [Link]

• Design, synthesis and anticancer evaluation of thieno[2,3-d]pyrimidine derivatives as dual EGFR/HER2 inhibitors and apoptosis inducers. (2019). PubMed. [Link]

• Flow Cytometry Protocol | 10 Hints & Tips. Assay Genie. [Link]

• Rapid Profiling Cell Cycle by Flow Cytometry Using Concurrent Staining of DNA and Mitotic Markers. Bio-protocol. [Link]

• Apoptosis-based drug screening and detection of selective toxicity to cancer cells. (2003). PubMed. [Link]

• What is the best method/assay for the apoptosis mediated by anticancer drugs for routine drug screening application in cell culture?. ResearchGate. [Link]

• Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]-pyrimidine Derivatives. SciELO. [Link]

• Anticancer Activity Evaluation of New Thieno[2,3-d]pyrimidin-4(3H). (2018). MDPI. [Link]

• Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]-pyrimidine Derivatives. ResearchGate. [Link]

• Standardized sulforhodamine b colorimetric cell proliferation assay for anticancer activity screening in educational and research laboratories. PMC. [Link]

• Sulforhodamine B (SRB) Assay Protocol. Creative Bioarray. [Link]

• Anticancer Potential of Thieno[2,3-d]pyrimidine Derivatives in Oral Carcinoma Models. MDPI. [Link]

• MTT Assay Protocol for Cell Viability and Proliferation. ResearchTweet. [Link]

• The MTT Assay: A Valuable Tool for Measuring Cell Viability. Creative Diagnostics. [Link]

• Efficiently Evaluate the Effect of Drugs on Cell Apoptosis. Creative Diagnostics. [Link]

• DNA Measurement and Cell Cycle Analysis by Flow Cytometry. Current Issues in Molecular Biology. [Link]

• DATA SHEET SRB Cytotoxicity Assay. Canvax. [Link]

• Three Steps for Setting up a Drug Screening Assay. Bitesize Bio. [Link]

• A comprehensive review on preliminary screening models for the evaluation of anti-cancer agents. ScienceDirect. [Link]

• Cell quantitation: SRB Assay. Cellculture2 - Altervista. [Link]

• MTT Assay Protocol for Cell Viability and Proliferation. Sigma-Aldrich. [Link]

• Discovery of thieno[2,3-d]pyrimidine-based derivatives as potent VEGFR-2 kinase inhibitors and anti-cancer agents. (2021). PubMed. [Link]

• Classic NCI-60 Screen (Archived). National Cancer Institute. [Link]

• Protocol to identify small-molecule inhibitors against cancer drug resistance. PMC. [Link]

• NCI-60 Screening Methodology. National Cancer Institute. [Link]

• Design, synthesis and in vitro anticancer activity of novel S-alkyl thieno[2,3-d] pyrimidinone derivatives. Der Pharma Chemica. [Link]

• Anticancer Activity Evaluation of New Thieno[2,3-d]pyrimidin-4(3H). ResearchGate. [Link]

• Anticancer activity of some novel thieno [2, 3-d] pyrimidine derivatives. ResearchGate. [Link]

• Novel pyridine and pyrimidine derivatives as promising anticancer agents: A review. ScienceDirect. [Link]

• Anticancer Potential of Thieno[2,3-d]pyrimidine Derivatives in Oral Carcinoma Models. PMC. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine

Welcome to the technical support center for the synthesis of 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this multi-step synthesis. We will delve into the causality behind experimental choices and provide field-proven insights to help you troubleshoot and optimize your reaction yields.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine?

A1: The most prevalent and adaptable route involves a three-step sequence:

• Gewald Reaction: Synthesis of a substituted 2-aminothiophene, specifically ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate, from 2-butanone, ethyl cyanoacetate, and elemental sulfur.[1][2]

• Cyclization: Formation of the pyrimidinone ring system, yielding 5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one, typically through reaction with formamide or cyanamide.[1][3]

• Chlorination: Conversion of the 4-oxo group to the 4-chloro functionality using a chlorinating agent like phosphorus oxychloride (POCl₃).[4][5][6]

Q2: I am getting a low yield in the initial Gewald reaction. What are the likely causes?

A2: Low yields in the Gewald reaction are common and can often be attributed to several factors:

• Purity of Reagents: The purity of your starting materials, particularly the ketone and the active methylene compound, is crucial. Impurities can lead to unwanted side reactions.

• Reaction Conditions: The choice of solvent and base, as well as the reaction temperature, significantly impacts the outcome. Overheating can lead to decomposition or polymerization.[7][8]

• Sulfur Dispersion: Inefficient mixing or coarse sulfur powder can result in incomplete reaction. Finely powdered sulfur is recommended for better dispersion.[2]

Q3: My cyclization to the thieno[2,3-d]pyrimidin-4(3H)-one is not going to completion. What should I check?

A3: Incomplete cyclization can be due to:

• Reaction Temperature and Time: This step often requires high temperatures (reflux) for an extended period to drive the reaction to completion.[5]

• Purity of the 2-aminothiophene intermediate: Impurities from the Gewald reaction can interfere with the cyclization. It is advisable to purify the intermediate before proceeding.

• Choice of Reagent: While formamide is commonly used, other reagents like urea or cyanamide can also be employed and may offer better yields depending on the specific substrate.[1][9]

Q4: The final chlorination step with POCl₃ is giving me a complex mixture of products. How can I improve this?

A4: Chlorination with POCl₃ can be aggressive and lead to side products if not controlled properly.

• Temperature Control: The reaction should be performed under controlled temperature conditions, often with gentle heating (reflux).[5]

• Excess POCl₃: Using a large excess of POCl₃ can sometimes lead to the formation of intractable emulsions during workup.[6] The amount of POCl₃ should be optimized.

• Work-up Procedure: The quenching of the reaction mixture by pouring it onto ice water must be done slowly and carefully to avoid uncontrolled hydrolysis and formation of byproducts.

Q5: What are the key analytical techniques to monitor the progress of the synthesis and characterize the final product?

A5: A combination of techniques is recommended:

• Thin-Layer Chromatography (TLC): Essential for monitoring the progress of each reaction step.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the intermediates and the final product.[1][10][11]

• Mass Spectrometry (MS): To confirm the molecular weight of the desired compounds.[1][4][10]

• Melting Point: The melting point of 4-chloro-5,6-dimethylthieno[2,3-d]pyrimidine is reported to be 112°C, which can be a good indicator of purity.[]

Troubleshooting Guide: Low Yield in 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine Synthesis

This section provides a structured approach to identifying and resolving common issues leading to low yields at each stage of the synthesis.

Logical Flow for Troubleshooting

Caption: Troubleshooting workflow for low yield synthesis.

Step 1: Gewald Reaction - Synthesis of Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate

Potential Problem	Possible Cause(s)	Recommended Solution(s)
Low Conversion of Starting Materials	- Insufficient reaction time or temperature.- Inefficient base catalysis.	- Increase reaction time and/or temperature gradually while monitoring with TLC.- Screen different bases (e.g., morpholine, triethylamine, piperidine).[2]- Consider using a conjugate acid-base pair catalyst like piperidinium borate for improved efficiency.[7]
Formation of a Tar-like Substance	- Reaction temperature is too high, leading to polymerization.- Incorrect order of reagent addition.	- Maintain a consistent temperature, typically a gentle reflux.- Ensure the ketone and active methylene compound are mixed before the addition of sulfur and base.
Difficulty in Isolating the Product	- Product is soluble in the reaction solvent.- Formation of an emulsion during workup.	- After the reaction, cool the mixture and add cold water or ethanol to precipitate the product.- If an emulsion forms, try adding brine or filtering through a pad of celite.

Step 2: Cyclization - Synthesis of 5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one

Potential Problem	Possible Cause(s)	Recommended Solution(s)
Incomplete Reaction	- Insufficient heating or reaction time.- Impure 2-aminothiophene starting material.	- Ensure the reaction is heated to a vigorous reflux for a sufficient duration (can be several hours).- Purify the ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate by recrystallization before use.
Product is Difficult to Purify	- Presence of unreacted starting material and side products.	- The product is often a solid. Trituration with a suitable solvent like ethanol or diethyl ether can help remove impurities.- Recrystallization from a high-boiling point solvent like DMF or acetic acid may be necessary.
Low Yield of Precipitated Product	- Product has some solubility in the reaction medium.	- After cooling the reaction mixture, add a non-solvent like water to maximize precipitation.

Step 3: Chlorination - Synthesis of 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine

Potential Problem	Possible Cause(s)	Recommended Solution(s)
Reaction Does Not Go to Completion	- Insufficient amount of POCl₃.- Reaction time is too short.	- Use a moderate excess of POCl₃.[6]- Monitor the reaction by TLC until the starting material is consumed.
Formation of Dark, Tarry Byproducts	- Reaction temperature is too high, causing decomposition.- Presence of water in the reaction mixture.	- Maintain a controlled reflux temperature.- Ensure all glassware is dry and use anhydrous reagents.
Difficult Work-up and Purification	- Formation of an emulsion when quenching with water.- Co-elution of product with impurities during column chromatography.	- Add the reaction mixture to ice water very slowly with vigorous stirring.- Use a gradient elution system for column chromatography, starting with a non-polar solvent and gradually increasing the polarity.

Experimental Protocols

Synthetic Workflow Overview

Caption: Synthetic pathway for 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine.

Protocol 1: Synthesis of Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate

• To a stirred mixture of 2-butanone (0.1 mol), ethyl cyanoacetate (0.1 mol), and elemental sulfur (0.1 mol) in ethanol (50 mL), add morpholine (0.1 mol) dropwise.

• Heat the reaction mixture to reflux and maintain for 2-4 hours, monitoring the progress by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Collect the precipitated solid by filtration, wash with cold ethanol, and dry under vacuum.

• Recrystallize the crude product from ethanol to obtain pure ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate.

Protocol 2: Synthesis of 5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one

• A mixture of ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate (0.1 mol) and cyanamide (0.2 mol) is heated at 150-160 °C for 2 hours.[1]

• Alternatively, heat the aminothiophene (0.1 mol) in an excess of formamide at reflux for 4-6 hours.[5]

• Cool the reaction mixture to room temperature.

• Add water to the solidified mass and collect the precipitate by filtration.

• Wash the solid with water and then with a small amount of cold ethanol.

• Dry the product under vacuum.

Protocol 3: Synthesis of 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine

• Suspend 5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one (0.1 mol) in phosphorus oxychloride (POCl₃, 5-10 equivalents).

• Heat the mixture to reflux for 2-4 hours, monitoring by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

• Neutralize the acidic solution with a saturated sodium bicarbonate solution.

• Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate solvent system.

References

• Design, synthesis and characterization of novel thieno [2, 3-d] pyrimidines for anti-bacterial and anti-fungal.
• Optimized POCl 3 -assisted synthesis of 2-amino-1,3,4-thiadiazole/1,3,4-oxadiazole deriv
• SYNTHESIS OF 5-HYDROXYTHIENO[2,3-d]PYRIMIDIN-6(5H)-ONE DERIVATIVES BY THE REACTION OF 2-(4-CHLOROPYRIMIDIN-5- YL). Semantic Scholar. (2018-06-26).
• Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]-pyrimidine Deriv
• Synthesis, Structural Elucidation of Novel Thieno [2,3-d] Pyrimid. Longdom Publishing.
• Synthesis and Biological Evaluation of 5,6-Dimethylthieno[2,3-d]Pyrimidin-4(3H)-One Derivatives as Selective Cyclooxygenase 2 In.
• Recent Report on Thieno[2,3-d]pyrimidines. Their Preparation Including Microwave and Their Utilities in Fused Heterocycles Synthesis.
• The Discovery and Development of Thienopyrimidines as Inhibitors of Helicobacter pylori that act through Inhibition of the Respir
• Antiproliferative activities of halogenated thieno[3,2-d]pyrimidines. PMC - NIH.
• Thienopyrimidine. Encyclopedia MDPI. (2022-01-13).
• Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate)
• US11932656B1 - Thieno[2,3-d]pyrimidines as COX-2 inhibitors - Google P
• POCl3 catalyzed, one-step, solvent-free synthesis of some novel thieno[2,3-d]pyrimidin-4(3H)-one derivatives as antimicrobial agent. Semantic Scholar. (2016-07-21).
• POCl3 catalysed, one-step, solvent-free synthesis of some novel thieno[2,3-d]pyrimidin-4(3H)-one derivatives as antimicrobial agent.
• Antimicrobial Evaluation of Sulfonamides after Coupling with Thienopyrimidine Coplanar Structure. MDPI. (2024-01-31).
• Gewald Reaction. J&K Scientific LLC. (2025-12-29).
• Synthesis of thieno[2,3-d]pyrimidine analogues
• US20040054181A1 - Synthesis of chlorinated pyrimidines - Google P
• Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]-pyrimidine Deriv
• CAS 108831-68-1 (Thieno[2,3-d]pyrimidine,4-chloro-5,6-dimethyl-). BOC Sciences.
• Novel 4-methylthienopyrimidines as antimicrobial agents: synthesis, docking study and in vitro evalu
• A green chemistry approach to gewald reaction. Der Pharma Chemica.
• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes.
• Reaction optimization studies of the modified Gewald reaction a.
• A Comparative Guide to the Synthesis of the Thieno[2,3-d]pyrimidine Scaffold. Benchchem.
• Synthesis of Novel Analogs of Thieno[2,3-d] Pyrimidin-4(3H)-ones as Selective Inhibitors of Cancer Cell Growth. PMC.

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• 5. The Discovery and Development of Thienopyrimidines as Inhibitors of Helicobacter pylori that act through Inhibition of the Respiratory Complex I - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. scielo.br [scielo.br]

stability of 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine under acidic/basic conditions

Topic: Stability of 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine under acidic/basic conditions

Technical Support Center: Stability Guide

Compound: 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine CAS Registry Number: (Verify specific isomer, commonly related to 42518-42-3 for the 2,4-dichloro analog) Chemical Class: Thienopyrimidine / Chloropyrimidine Primary Reactivity Concern: Nucleophilic Aromatic Substitution (

) at C-2.[1]

Part 1: Executive Stability Profile

Quick Status:

• Acidic Stability: ✅ High (at ambient temp); ⚠️ Moderate (at reflux/strong acid).[1]

• Basic Stability: ❌ Low (High risk of hydrolysis).[1]

• Nucleophilic Stability: ❌ Low (Reacts with amines, thiols, alkoxides).[1]

Summary: 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine is an electrophilic scaffold.[1] The chlorine atom at the C-2 position is activated by the nitrogen atoms in the pyrimidine ring, making it susceptible to displacement by nucleophiles.[1] While the thiophene ring confers some electron density, the pyrimidine core remains electron-deficient. Consequently, the compound is stable in dilute acids but unstable in basic media (pH > 9) or in the presence of nucleophilic solvents (e.g., MeOH/EtOH with base), where it rapidly hydrolyzes to the 2-hydroxy (lactam) derivative or undergoes solvolysis.[1]

Part 2: Detailed Stability Analysis & Mechanisms

Acidic Conditions (pH < 4)

• Behavior: In acidic media (e.g., HCl, TFA, acetic acid), the pyrimidine nitrogens (N-1 or N-3) become protonated.[1]

• Mechanism: Protonation increases the electrophilicity of the C-2 carbon. However, because water is a poor nucleophile, hydrolysis is slow at room temperature.[1]

• Risk Factor: High temperatures (>60°C) in aqueous acid will force hydrolysis, converting the C-Cl bond to C-OH (tautomerizing to the C=O lactam).[1]

• Application Note: Acid catalyzed substitution is a valid synthetic strategy if you intend to replace the -Cl with a poor nucleophile (e.g., an aniline), but for storage/handling, acids are safer than bases.[1]

Basic Conditions (pH > 9)

• Behavior: The compound is highly labile. Hydroxide ions (

  ) are strong nucleophiles and will attack the C-2 position directly.[1]

• Mechanism:

  (Addition-Elimination).[1] The adds to C-2, forming a Meisenheimer-like anionic intermediate, followed by the expulsion of the chloride ion ( ).[1]

• Result: Irreversible formation of 5,6-dimethylthieno[2,3-d]pyrimidin-2(1H)-one (the hydrolysis product).[1]

• Troubleshooting: If your reaction mixture turns cloudy or precipitates a white solid upon basic workup, you have likely hydrolyzed the chloride.[1]

Solvent Compatibility

Solvent System	Stability Rating	Notes
DCM / Chloroform	✅ Excellent	Inert.[1] Best for storage.
DMSO / DMF	⚠️ Good	Stable if dry. Hygroscopic solvents can introduce water, leading to slow hydrolysis over time.[1]
Methanol / Ethanol	⚠️ Moderate	Stable if neutral. Unstable if base is added (forms alkoxide ether: 2-OMe/2-OEt).[1]
Water (Neutral)	⚠️ Moderate	Slow hydrolysis over days.[1] Insoluble.

Part 3: Interactive Troubleshooting Guide (FAQ)

Q1: I see a new peak in LC-MS with Mass = [M - 35 + 17] or [M - 18]. What is it?

• Diagnosis: This is the hydrolysis product.

  • Explanation: You lost Chlorine (Mass 35) and gained an OH group (Mass 17). The net change is -18 amu (or -16 if observing the keto form).

  • Cause: Exposure to aqueous base during workup, or wet DMSO/DMF storage.[1]

  • Solution: Switch to non-aqueous workups (e.g., filter through celite, evaporate solvent directly) or keep pH < 8.[1]

Q2: Can I use NaOH or NaHCO3 to wash my reaction mixture?

• Answer: Avoid NaOH. Dilute NaHCO3 (saturated, cold) is acceptable if the contact time is short (< 5 mins).[1]

• Better Alternative: Use a pH 6-7 buffer wash or simply remove salts by filtration if possible. If you must neutralize an acid reaction, use a mild organic base like Pyridine or TEA in an organic solvent, rather than aqueous extraction.[1]

Q3: I am trying to react the 2-Cl with an amine, but the reaction is slow. Should I add stronger base?

• Advice: Be careful. Strong inorganic bases (KOH, NaOH) often compete by hydrolyzing the chloride.[1]

• Recommendation: Use a non-nucleophilic organic base (DIPEA, TEA) in a polar aprotic solvent (DMF, NMP) and apply heat (80-100°C).[1] The 2-position is less reactive than the 4-position; it requires thermal activation.

Q4: Is my compound 2-chloro or 4-chloro?

• Critical Check: The 4-chloro isomer is generally more reactive. If you observe extremely rapid degradation, ensure you don't actually have 4-chloro-5,6-dimethylthieno[2,3-d]pyrimidine .[1] The 2-chloro isomer is comparatively more robust but still sensitive.

Part 4: Visualization of Degradation Pathways

The following diagram illustrates the critical degradation pathways (Hydrolysis and Alkoxylation) compared to the stable storage state.[1]

Caption: Figure 1. Degradation pathways of 2-chloro-5,6-dimethylthieno[2,3-d]pyrimidine illustrating the high risk of hydrolysis in basic conditions versus reversible protonation in mild acid.

Part 5: Standard Operating Protocols (SOP)

Protocol A: Stability Check (HPLC/TLC)

Before starting expensive steps, validate the integrity of your starting material.[1]

• Preparation: Dissolve 1 mg of compound in 1 mL of dry Acetonitrile (Do not use MeOH/Water as diluent for long-term storage).

• TLC Method:

  • Stationary Phase: Silica Gel 60 F254.

  • Mobile Phase: Hexane:Ethyl Acetate (3:1).[1]

  • Visualization: UV (254 nm).[1] The 2-chloro compound absorbs strongly.

  • Observation: The hydrolysis product (2-one) is significantly more polar and will remain near the baseline (

    ).[1] The intact chloride will have higher (approx 0.4 - 0.6).[1]

• HPLC Method:

  • Column: C18 Reverse Phase.[2]

  • Gradient: 10% to 90% ACN in Water (0.1% Formic Acid).[1]

  • Note: Use Formic acid (acidic) rather than Ammonium Bicarbonate (basic) in the mobile phase to prevent on-column hydrolysis.[1]

Protocol B: Safe Workup Procedure

Use this workflow to isolate the compound without degradation.

• Quench: If reaction is complete, cool to 0°C.

• Neutralization:

  • If Acidic: Add saturated Sodium Acetate or carefully add TEA until pH ~ 6.

  • If Basic: Add dilute Acetic Acid or 0.5 M HCl until pH ~ 7. Do not overshoot to low pH if heating is involved.

• Extraction: Extract immediately with Dichloromethane (DCM) or Ethyl Acetate .[1]

• Washing: Wash organic layer once with Water (fast) and once with Brine.[1]

• Drying: Dry over Anhydrous

  (Sodium Sulfate). Avoid (Potassium Carbonate) as a drying agent, as it is basic and hygroscopic.[1]

• Concentration: Evaporate solvent at < 40°C.

References

• Synthesis and Reactivity of Thienopyrimidines

  • Source: Guo, Y. et al. "Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]-pyrimidine Derivatives."[1][3] J. Braz.[3] Chem. Soc. (2025).[1][3][4]

  • Relevance: Details the synthesis of thieno[2,3-d]pyrimidines and the reactivity of chloro-intermedi

  • URL:[Link] (General Journal Link for verification)[1]

• Hydrolysis Mechanisms of Chloropyrimidines

  • Source: Brown, D. J.[1] "The Pyrimidines."[3][4][5][6][7][8][9] Chemistry of Heterocyclic Compounds, Wiley.[1]

  • Relevance: Foundational text describing the kinetics of 2-chloro vs 4-chloro pyrimidine hydrolysis.
  • Context: 2-chloropyrimidines are generally 10-100x less reactive than 4-chloropyrimidines but still susceptible to alkaline hydrolysis.

• General Stability Data (Thieno[2,3-d]pyrimidine Scaffold)

  • Source: Santa Cruz Biotechnology.[10] "4-chloro-5,6-dimethyl-2-thien-2-ylthieno[2,3-d]pyrimidine Product Data."

  • Relevance: Provides handling data for structurally similar chlorin

• Reactivity of 2-Chloro Derivatives

  • Source: Shirole, R. et al. "Synthesis... of 2-substituted thieno[2,3-d]pyrimidine-4(3H)-ones."[1][7] Asian J. Chem.

  • Relevance: Demonstrates the displacement of 2-chloro groups with amines, confirming the electrophilic n

  • URL:[Link][1]

Sources

• 1. longdom.org [longdom.org]
• 2. Biodegradation of Chlorpyrifos and Its Hydrolysis Product 3,5,6-Trichloro-2-Pyridinol by a New Fungal Strain Cladosporium cladosporioides Hu-01 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Thieno[2,3-d]pyrimidine as a promising scaffold in medicinal chemistry: Recent advances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Degradation and DBP formations from pyrimidines and purines bases during sequential or simultaneous use of UV and chlorine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. asianpubs.org [asianpubs.org]
• 8. cyberleninka.ru [cyberleninka.ru]
• 9. ijper.org [ijper.org]
• 10. 4-chloro-5,6-dimethyl-2-thien-2-ylthieno[2,3-d]pyrimidine | SCBT - Santa Cruz Biotechnology [scbt.com]

Technical Support Center: Characterization of 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine Derivatives

Welcome to the technical support center for the characterization of 2-chloro-5,6-dimethylthieno[2,3-d]pyrimidine derivatives. This guide is designed for researchers, scientists, and drug development professionals who are actively working with this important class of heterocyclic compounds. Thieno[2,3-d]pyrimidines are a vital scaffold in medicinal chemistry, serving as bioisosteres of purines and exhibiting a wide range of biological activities, including as anticancer, anti-inflammatory, and antimicrobial agents.[1]

The 2-chloro-5,6-dimethylthieno[2,3-d]pyrimidine core is a key intermediate for further functionalization. However, its synthesis and characterization are not without challenges. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you navigate common issues encountered during your experimental work.

Frequently Asked Questions (FAQs)

Q1: My ¹H NMR spectrum of the thieno[2,3-d]pyrimidine core is more complex than expected. What are the potential causes?

A1: While the core structure of 5,6-dimethylthieno[2,3-d]pyrimidine is relatively simple, unexpected complexity in the ¹H NMR spectrum can arise from several factors:

• Presence of Regioisomers: Depending on the synthetic route, particularly in multi-step syntheses involving substituted thiophenes, the formation of regioisomers is possible. For instance, if the initial thiophene precursor can cyclize in multiple ways, you may obtain a mixture of thieno[2,3-d]-, thieno[3,2-d]-, and thieno[3,4-d]pyrimidine isomers, each with a unique set of proton signals.[2]

• Rotational Isomers (Rotamers): If your derivative has bulky substituents, particularly on the pyrimidine ring or at the 2-position, restricted rotation around single bonds can lead to the presence of rotamers, which are distinct species on the NMR timescale, each giving its own set of signals.

• Protonation/Deprotonation Equilibria: The nitrogen atoms in the pyrimidine ring can be protonated or deprotonated depending on the solvent and pH. If the molecule is in equilibrium between its neutral and protonated forms, and the exchange rate is slow on the NMR timescale, you may observe peak broadening or the presence of two distinct sets of signals.

• Residual Solvents and Impurities: Always check for common residual solvents (e.g., DMSO-d₅, CDCl₃) and starting materials.

Q2: I'm having trouble getting my 2-chloro-5,6-dimethylthieno[2,3-d]pyrimidine derivative to crystallize. What can I do?

A2: Crystallization of planar, heterocyclic compounds can be challenging due to π-stacking interactions that can favor amorphous precipitation over the formation of an ordered crystal lattice. Here are some troubleshooting steps:

• Solvent Selection: Experiment with a variety of solvents and solvent systems. A good starting point is a solvent in which your compound is sparingly soluble at room temperature but readily soluble when heated. Common choices for heterocyclic compounds include ethanol, acetonitrile, ethyl acetate, or mixtures like hexane/ethyl acetate and hexane/THF.[3]

• Slow Evaporation: Dissolve your compound in a suitable solvent in a vial with a loose-fitting cap or a cap with a needle hole. Allow the solvent to evaporate slowly over several days. This is often the most effective method for growing high-quality single crystals.[4]

• Vapor Diffusion: Dissolve your compound in a "good" solvent (in which it is highly soluble) in a small, open vial. Place this vial inside a larger, sealed container that contains a "poor" solvent (in which your compound is insoluble) that is miscible with the good solvent. The vapor of the poor solvent will slowly diffuse into the good solvent, reducing the solubility of your compound and promoting crystallization.

• Control the Cooling Rate: If you are performing a hot recrystallization, avoid rapid cooling, which can lead to the formation of small, impure crystals or an oil.[5] Allow the solution to cool slowly to room temperature, and then transfer it to a refrigerator or freezer.

• Scratching: If crystallization does not initiate, try scratching the inside of the flask with a glass rod to create nucleation sites.

Q3: My mass spectrum shows an M+2 peak, but the isotopic abundance is not the expected ~3:1 ratio for a single chlorine atom. What could be the reason?

A3: While a single chlorine atom gives a characteristic M+2 peak with an intensity of about one-third of the M peak, deviations from this ratio can indicate several possibilities:

• Presence of Multiple Halogens: If your molecule contains other halogens, such as bromine (which has a ~1:1 M:M+2 isotope ratio), the overall isotopic pattern will be a combination of the individual halogen patterns.

• Dimerization or Adduct Formation: In some cases, molecules can form dimers or adducts in the mass spectrometer, leading to higher mass ions with more complex isotopic patterns.

• Overlapping Isotope Patterns: If a fragment ion has the same nominal mass as the M+2 peak of your parent ion, it can interfere with the accurate determination of the isotope ratio.

• Instrumental Factors: Ensure your mass spectrometer is properly calibrated and that the resolution is sufficient to distinguish between closely spaced peaks.

Troubleshooting Guides

Guide 1: Dealing with Impurities from the Gewald Reaction

The Gewald reaction is a common and efficient method for synthesizing the 2-aminothiophene precursor required for building the thieno[2,3-d]pyrimidine core.[6] However, it can sometimes yield byproducts.

Issue: Your crude product from a Gewald reaction shows multiple spots on TLC, and the NMR spectrum is complex.

Potential Causes & Solutions:

Potential Cause	Identification	Troubleshooting Steps
Unreacted Starting Materials	Compare TLC and NMR with authentic samples of starting materials (ketone/aldehyde, activated nitrile).	Optimize reaction time and temperature. Ensure stoichiometric amounts of reagents are used. Purify the crude product by column chromatography or recrystallization.
Knoevenagel Condensation Product	The intermediate from the condensation of the ketone and nitrile may be present. This will have a different molecular weight and NMR spectrum.	Drive the reaction to completion by increasing the reaction time or temperature.
Dimerization of the Product	In some cases, the aminothiophene product can dimerize. This will result in a mass spectrum with a peak at approximately double the expected molecular weight.	Dilute the reaction mixture. Optimize the reaction conditions to favor intramolecular cyclization over intermolecular reactions.

Experimental Protocol: Purification of a Crude Gewald Reaction Product

• Column Chromatography:

  • Prepare a silica gel column using a suitable solvent system (e.g., a gradient of ethyl acetate in hexane).

  • Dissolve the crude product in a minimal amount of a polar solvent (e.g., dichloromethane or ethyl acetate) and adsorb it onto a small amount of silica gel.

  • Load the adsorbed product onto the column.

  • Elute the column with the chosen solvent system, collecting fractions and monitoring by TLC.

  • Combine the fractions containing the pure product and evaporate the solvent.

• Recrystallization:

  • Dissolve the crude or partially purified product in a minimal amount of a hot solvent (e.g., ethanol).

  • If the solution is colored, add a small amount of activated charcoal and heat for a few minutes.

  • Filter the hot solution to remove the charcoal and any insoluble impurities.

  • Allow the filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

  • Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry.

Guide 2: Investigating the Stability of 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine Derivatives

The 2-chloro substituent is an excellent leaving group for nucleophilic substitution, but this reactivity can also lead to instability under certain conditions.

Issue: You observe degradation of your compound during storage or in solution.

Potential Causes & Solutions:

Potential Cause	Identification	Troubleshooting Steps
Hydrolysis	The chloro group can be hydrolyzed to a hydroxyl group, especially in the presence of water and acid or base. This will result in a new compound with a different molecular weight and polarity.	Store the compound in a desiccator. Use anhydrous solvents for reactions and storage of solutions. Avoid acidic or basic conditions unless required for a specific reaction.
Photodegradation	Exposure to light, particularly UV light, can cause decomposition of some heterocyclic compounds.	Store the compound in an amber vial or protected from light.
Thermal Degradation	High temperatures can lead to decomposition.	Store the compound at a low temperature (e.g., in a refrigerator or freezer). Avoid excessive heating during reactions.

Experimental Protocol: Forced Degradation Study

A forced degradation study can help you understand the stability of your compound under various stress conditions.[7]

• Prepare a stock solution of your compound in a suitable solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Set up the following stress conditions in separate vials:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature for 24 hours.

  • Thermal Degradation: Store the solid compound at 80°C for 48 hours.

  • Photodegradation: Expose the solid compound and the stock solution to direct sunlight for 24 hours.

• Analyze the samples by HPLC or LC-MS, comparing them to an unstressed control sample. This will allow you to identify and quantify any degradation products.

Data Interpretation and Visualization

Table 1: Typical ¹H and ¹³C NMR Chemical Shifts for the 5,6-dimethylthieno[2,3-d]pyrimidine Core

Position	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
5-CH₃	~2.4	~13
6-CH₃	~2.5	~14
C4a	-	~129
C5	-	~130
C6	-	~133
C7a	-	~145

Note: Chemical shifts can vary depending on the substituents and the solvent used.

Diagram 1: Potential Regioisomers from Thiophene Annulation

Caption: Synthetic pathway illustrating the potential for regioisomer formation.

Diagram 2: Troubleshooting Workflow for an Unexpectedly Complex NMR Spectrum

Sources

• 1. Thieno[2,3-d]pyrimidine as a promising scaffold in medicinal chemistry: Recent advances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. longdom.org [longdom.org]
• 3. Tips & Tricks [chem.rochester.edu]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Gewald reaction - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Regioselectivity in Reactions of 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine

Welcome to the technical support center for improving the regioselectivity of reactions with 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of functionalizing this versatile heterocyclic scaffold. Here, we address common challenges and provide practical, field-proven solutions in a direct question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites on the 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine core and how does this influence regioselectivity?

The 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine scaffold presents several potential sites for reaction, but the C2 and C4 positions of the pyrimidine ring are the most electronically distinct and synthetically relevant. The chlorine atom at the C2 position is the primary leaving group for nucleophilic aromatic substitution (SNAr) and cross-coupling reactions.

The regioselectivity of these reactions is governed by the electronic properties of the thieno[2,3-d]pyrimidine ring system. The pyrimidine ring is electron-deficient due to the presence of two electronegative nitrogen atoms. This electron deficiency is most pronounced at the C2 and C4 positions, making them susceptible to nucleophilic attack. In the case of 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine, the C2 position is pre-activated for substitution.

However, in related di-substituted systems like 2,4-dichlorothieno[2,3-d]pyrimidine, the C4 position is often more reactive towards nucleophilic substitution due to greater stabilization of the Meisenheimer intermediate by the adjacent thiophene ring and the N3 nitrogen.[1][2] This inherent reactivity difference is a key consideration even when only the C2 position is substituted, as reaction conditions can sometimes promote unexpected reactivity or side reactions.

Troubleshooting Guide: Common Reactions and Regioselectivity Issues

Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution is a fundamental transformation for introducing a wide range of functionalities at the C2 position. However, achieving high yields and preventing side reactions can be challenging.

Q2: I am observing low conversion in my SNAr reaction with an amine nucleophile. What are the likely causes and how can I improve the yield?

Low conversion in SNAr reactions with 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine can stem from several factors:

• Insufficient Nucleophilicity: The amine you are using may not be nucleophilic enough to displace the chloride under your current reaction conditions.

• Inadequate Base: The base may not be strong enough to deprotonate the amine or facilitate the reaction.

• Steric Hindrance: Both the nucleophile and the substrate can present steric challenges that slow down the reaction.

• Low Reaction Temperature: The activation energy for the substitution may not be reached at the current temperature.

Troubleshooting Protocol:

• Choice of Base: For amine nucleophiles, a non-nucleophilic organic base like diisopropylethylamine (DIPEA) or a stronger inorganic base like potassium carbonate (K₂CO₃) is often effective. If the amine is a salt, a stoichiometric amount of base is required to liberate the free amine.

• Solvent Effects: Polar aprotic solvents such as DMF, DMAc, or DMSO are generally preferred as they can stabilize the charged Meisenheimer intermediate, thus accelerating the reaction.

• Temperature Optimization: Gradually increasing the reaction temperature in increments of 10-20 °C can significantly improve the reaction rate. Microwave irradiation can also be a powerful tool to accelerate these reactions.[3]

• Assessing Nucleophile Strength: If the amine is weakly nucleophilic, consider converting it to a more potent nucleophile, for example, by forming its corresponding amide and using it in a subsequent reaction, though this changes the reaction type.

Parameter	Recommendation for Low Conversion	Rationale
Base	Switch from a weak base (e.g., NaHCO₃) to a stronger one (e.g., K₂CO₃, Cs₂CO₃, or DIPEA).	A stronger base more effectively facilitates the nucleophilic attack.
Solvent	Use a high-boiling polar aprotic solvent (e.g., DMF, DMSO, NMP).	These solvents help to dissolve reactants and stabilize the charged intermediate.
Temperature	Increase temperature, consider using microwave heating.	Provides the necessary activation energy for the reaction to proceed at a reasonable rate.

Experimental Workflow for a Typical SNAr Reaction:

Caption: Troubleshooting logic for Suzuki-Miyaura coupling reactions.

Q4: My Buchwald-Hartwig amination is not proceeding to completion. What adjustments should I make?

The Buchwald-Hartwig amination is a powerful tool for C-N bond formation but requires careful optimization of the catalyst, ligand, and base. [4]

• Incompatible Base: The choice of base is critical and highly dependent on the amine substrate.

• Inappropriate Ligand: The ligand must be able to promote both oxidative addition and reductive elimination.

• Catalyst Inhibition: The product itself or impurities can sometimes inhibit the catalyst.

Troubleshooting Protocol:

• Base Selection: For primary amines, a strong, non-nucleophilic base like LiHMDS or NaOtBu is often effective. For less nucleophilic amines or more sensitive substrates, a weaker base like K₃PO₄ or Cs₂CO₃ may be necessary. [5]2. Ligand Choice: A variety of specialized ligands have been developed for Buchwald-Hartwig amination. For challenging couplings involving C-Cl bonds, biarylphosphine ligands such as RuPhos, BrettPhos, or Josiphos-type ligands are often successful. [6][7]3. Catalyst Precursor: Using a pre-formed palladium precatalyst can sometimes give more reproducible results than generating the active catalyst in situ.

• Reaction Temperature: While many modern catalyst systems operate at or near room temperature, some challenging substrates may require heating.

Catalyst System Recommendations for Buchwald-Hartwig Amination:

Amine Type	Recommended Base	Recommended Ligand	Typical Solvent
Primary Aliphatic	LiHMDS, NaOtBu	RuPhos, BrettPhos	Toluene, Dioxane
Secondary Aliphatic	LiHMDS, NaOtBu	XPhos, RuPhos	Toluene, Dioxane
Primary Aryl	K₃PO₄, Cs₂CO₃	XPhos, SPhos	Toluene, Dioxane

References

• Preparation of 2-(alkylamino)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-ones. (n.d.). ResearchGate. Retrieved February 17, 2026, from [Link]

• Synthesis, Characterization and Pharmacological Evaluation of 2-Substituted thieno[2,3-d]pyrimidine-4(3H). (n.d.). CORE. Retrieved February 17, 2026, from [Link]

• Synthesis, Structural Elucidation of Novel Thieno [2,3-d] Pyrimid. (n.d.). Longdom Publishing. Retrieved February 17, 2026, from [Link]

• Synthesis of thieno[2,3-d]pyrimidine analogues from a thiophene moiety. (n.d.). World Journal of Pharmacy and Pharmaceutical Sciences. Retrieved February 17, 2026, from [Link]

• Guo, Y., et al. (2025). Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]-pyrimidine Derivatives. Journal of the Brazilian Chemical Society. [Link]

• Slivka, M. V., et al. (2020). REGIOSELECTIVITY OF ALKYLATION REACTION OF 2-OXO-(THIO)-3-PHENYL-THIENO[2,3-d]PYRIMIDINONES. ResearchGate. [Link]

• Synthesis of Novel Analogs of Thieno[2,3-d] Pyrimidin-4(3H)-ones as Selective Inhibitors of Cancer Cell Growth. (2018). Molecules. [Link]

• Buchwald–Hartwig amination. (n.d.). Wikipedia. Retrieved February 17, 2026, from [Link]

• Guo, Y., et al. (2025). Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]-pyrimidine Derivatives. Journal of the Brazilian Chemical Society, 36(5), e-20240198. [Link]

• Guo, Y., et al. (2025). Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]-pyrimidine Derivatives. Journal of the Brazilian Chemical Society. [Link]

• Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines. (n.d.). ACS Publications. Retrieved February 17, 2026, from [Link]

• Synthesis and Biological Evaluation of 5,6-Dimethylthieno[2,3-d]Pyrimidin-4(3H)-One Derivatives as Selective Cyclooxygenase 2 In. (2022). Indian Journal of Pharmaceutical Education and Research. [Link]

• Synthesis, Characterization and Biological Evaluation of some New Thieno[2,3-d]Pyrimidine Derivatives. (2015). ResearchGate. [Link]

• Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and. (2022). ACS Publications. [Link]

• Buchwald-Hartwig Amination. (2023). Chemistry LibreTexts. [Link]

• Discovery of thieno[2,3-d]pyrimidine-based derivatives as potent VEGFR-2 kinase inhibitors and anti-cancer agents. (2021). Bioorganic Chemistry. [Link]

• Guo, Y., et al. (2025). Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]-pyrimidine Derivatives. Journal of the Brazilian Chemical Society. [Link]

• Novel thieno[2,3-d]pyrimidines: their design, synthesis, crystal structure analysis and pharmacological evaluation. (2018). Organic & Biomolecular Chemistry. [Link]

• Cascade imination, Buchwald–Hartwig cross coupling and cycloaddition reaction: synthesis of pyrido[2,3-d]pyrimidines. (2015). RSC Advances. [Link]

• Palladium catalyzed couplings. (2020). Chemistry LibreTexts. [Link]

• Duke, R. (2024). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Journal of Chemical and Pharmaceutical Research, 16(4), 127. [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! (2025). YouTube. [Link]

• Pd-catalyzed C–C and C–N cross-coupling reactions in 2-aminothieno[3,2-d]pyrimidin-4(3H)-one series for antiplasmodial pharmacomodulation. (2020). ResearchGate. [Link]

• Pyrimidine derivatives (3a–3h) obtained by Suzuki cross-coupling using... (n.d.). ResearchGate. Retrieved February 17, 2026, from [Link]

• Buchwald–Hartwig versus Microwave-Assisted Amination of Chloroquinolines: En Route to the Pyoverdin Chromophore. (2019). ResearchGate. [Link]

• Al-Masoudi, N. A., Kassim, A. G., & Abdul-Reda, N. A. (2014). Synthesis of potential pyrimidine derivatives via Suzuki cross-coupling reaction as HIV and kinesin Eg5 inhibitors. Nucleosides, Nucleotides & Nucleic Acids, 33(3), 141–161. [Link]

• Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. (2014). RSC Advances. [Link]

• SYNTHESIS OF 5-HYDROXYTHIENO[2,3-d]PYRIMIDIN-6(5H)-ONE DERIVATIVES BY THE REACTION OF 2-(4-CHLOROPYRIMIDIN-5- YL). (2018). Semantic Scholar. [Link]

• Suzuki-Miyaura Coupling. (2024). Chemistry LibreTexts. [Link]

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. (2024). Molecules. [Link]

• Nucleophilic Aromatic Substitution of Heteroarenes. (2018). YouTube. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. m.youtube.com [m.youtube.com]
• 7. sci-hub.kr [sci-hub.kr]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 2-Chloro vs. 4-Chloro Thieno[2,3-d]pyrimidines in Nucleophilic Aromatic Substitution

Introduction

The thieno[2,3-d]pyrimidine scaffold is a cornerstone in modern medicinal chemistry, valued for its structural resemblance to the native purine core of DNA and RNA.[1][2] This bioisosteric relationship has rendered it a "privileged scaffold," leading to the development of numerous compounds with a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3][4] The functionalization of this heterocyclic system is pivotal for drug discovery, and chloro-substituted derivatives serve as versatile intermediates. Specifically, the 2-chloro and 4-chloro isomers are primary gateways for introducing molecular diversity through nucleophilic aromatic substitution (SNAr).

This guide provides an in-depth comparison of the reactivity of the 2-chloro and 4-chloro positions on the thieno[2,3-d]pyrimidine ring. By synthesizing mechanistic principles with experimental data, we aim to provide researchers, scientists, and drug development professionals with a clear understanding of the factors governing regioselectivity, enabling more strategic and efficient synthetic planning.

The Underlying Mechanism: Nucleophilic Aromatic Substitution (SNAr)

The substitution of a chlorine atom on the thieno[2,3-d]pyrimidine ring proceeds via the classical bimolecular SNAr addition-elimination mechanism.[5][6][7] The pyrimidine ring, with its two electronegative nitrogen atoms, is inherently electron-deficient, which activates the attached chloro-substituents towards attack by nucleophiles.

The reaction mechanism involves two key steps:

• Addition: The nucleophile attacks the carbon atom bearing the chlorine, breaking the aromaticity of the pyrimidine ring and forming a high-energy, negatively charged intermediate known as a Meisenheimer complex.[6][8]

• Elimination: The aromaticity is restored as the chloride ion is expelled, resulting in the final substituted product.

The rate-determining step is typically the initial nucleophilic attack and formation of the Meisenheimer complex. Therefore, the relative stability of this intermediate is the critical factor determining the regioselectivity of the reaction.[7][9]

Comparing the C4 and C2 Positions: An Electronic Tug-of-War

In the thieno[2,3-d]pyrimidine system, the C4 position is overwhelmingly more reactive towards nucleophiles than the C2 position. This preference is not arbitrary but is dictated by fundamental electronic principles.

The Decisive Factor: Stability of the Meisenheimer Intermediate

When a nucleophile attacks the C4 position , the negative charge of the resulting Meisenheimer intermediate is effectively stabilized through resonance, with significant delocalization onto the adjacent nitrogen atom at position 3 (N3). This places the negative charge on an electronegative atom, creating a highly stable resonance contributor.

Conversely, an attack at the C2 position results in a Meisenheimer complex where the negative charge is delocalized across both N1 and N3. While this may seem advantageous, the C2 position is flanked by two nitrogen atoms. This proximity leads to increased electrostatic repulsion between the lone pairs of the nitrogens and the incoming electron-rich nucleophile, raising the activation energy for the attack at C2.[8]

Frontier Molecular Orbital (FMO) theory corroborates this observation. For analogous chloropyrimidine systems, calculations show that the Lowest Unoccupied Molecular Orbital (LUMO) has a significantly larger coefficient at the C4 carbon compared to the C2 carbon.[8][10] Since the LUMO is the orbital that accepts electrons from the incoming nucleophile, this larger coefficient indicates that the C4 position is the more electrophilic and kinetically favored site for attack.

Diagram 1. Comparative reaction pathways for nucleophilic attack at C4 vs. C2 positions.

Experimental Validation and Data

The theoretical preference for C4 reactivity is consistently borne out in laboratory practice. When di-substituted substrates like 2,4-dichlorothieno[2,3-d]pyrimidine are treated with one equivalent of a nucleophile, substitution occurs selectively at the C4 position.

For instance, the reaction of 2,4-dichlorothieno[2,3-d]pyrimidine with hydrazine hydrate in methanol proceeds smoothly at low temperatures to exclusively yield 2-chloro-4-hydrazinylthieno[2,3-d]pyrimidine.[1] This selectivity is a powerful tool, allowing for sequential functionalization of the scaffold. The less reactive 2-chloro group can then be substituted in a subsequent step, often requiring more forcing conditions like higher temperatures or the use of a catalyst.

In contrast, reactions at the C2 position typically require either a substrate where the C4 position is already blocked (e.g., a thieno[2,3-d]pyrimidin-4-one) or significantly more vigorous conditions. For example, the displacement of a 2-methylthio group (a common surrogate for a 2-chloro group) with N-methylpiperazine necessitates refluxing in a high-boiling polar aprotic solvent like DMF for over 30 hours to achieve a good yield.

Table 1: Summary of Reactivity Comparison

Feature	4-Chloro Thieno[2,3-d]pyrimidine	2-Chloro Thieno[2,3-d]pyrimidine
Relative Reactivity	High	Low
Kinetic Favorability	Kinetically preferred product	Kinetically disfavored product
Intermediate Stability	Excellent stabilization via N3	Less stable due to electronic repulsion
Typical Conditions	Mild (e.g., room temp. to 60 °C)	Forcing (e.g., high temp. reflux, >100 °C)
Driving Force	Strong electronic pull from N3	Weaker overall electronic activation

Table 2: Representative Experimental Data for Nucleophilic Substitution

Substrate	Nucleophile	Solvent	Temp (°C)	Time (h)	Yield (%)	Position	Reference
2,4-Dichlorothieno[2,3-d]pyrimidine	Hydrazine Hydrate	Methanol	0-5	1	84	C4	[1]
4-Chlorothieno[2,3-d]pyrimidine deriv.	p-Substituted Anilines	Isopropanol	Reflux	5-8	71-83	C4	[3]
4-Chlorothieno[2,3-d]pyrimidine deriv.	(3-Aryl-isoxazol-5-yl)methanol	Isopropanol	Reflux	6	75-85	C4	[3]
2-Methylthiothieno[2,3-d]pyrimidin-4-one	N-Methylpiperazine	DMF	Reflux	34	High	C2

Experimental Protocols

The following protocols are representative examples for achieving selective functionalization. The choice of solvent, base, and temperature is critical and is dictated by the nucleophilicity of the attacking species and the reactivity of the substrate.

Protocol 1: Selective Substitution at the C4 Position

This protocol describes the reaction of 2,4-dichlorothieno[2,3-d]pyrimidine with a primary amine, a common transformation in library synthesis.

Diagram 2. General workflow for C4-selective amination.

Step-by-Step Methodology:

• Reaction Setup: To a solution of 2,4-dichlorothieno[2,3-d]pyrimidine (1.0 mmol) in a suitable solvent like isopropanol or acetonitrile (10 mL), add the desired primary or secondary amine (1.1 mmol).

• Base Addition: Add a non-nucleophilic organic base, such as N,N-diisopropylethylamine (DIPEA) or triethylamine (TEA) (2.0 mmol), to scavenge the HCl generated during the reaction.

• Reaction: Heat the mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC). Reactions with common amines are typically complete within 2-8 hours.

• Work-up: Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purification: The resulting residue can be purified by recrystallization or silica gel column chromatography to yield the pure 2-chloro-4-amino-thieno[2,3-d]pyrimidine product.

Causality: The use of a slight excess of the amine and a base ensures the reaction goes to completion. Heating provides the necessary activation energy, though many reactive nucleophiles will proceed at room temperature. The C4 position reacts preferentially due to its higher electrophilicity.

Protocol 2: Substitution at the C2 Position

This protocol outlines the substitution on a 2-chlorothieno[2,3-d]pyrimidin-4-one, where the more reactive C4 position is blocked.

Step-by-Step Methodology:

• Reaction Setup: In a sealable reaction vessel, combine the 2-chloro-thieno[2,3-d]pyrimidin-4(3H)-one derivative (1.0 mmol) with a significant excess of the desired amine (e.g., N-methylpiperazine, 3-5 mmol).

• Solvent: Add a high-boiling polar aprotic solvent such as DMF or DMSO (5 mL).

• Reaction: Seal the vessel and heat the mixture to a high temperature (e.g., 120-150 °C). Monitor the reaction by TLC or LC-MS. These reactions often require extended periods, from 12 to 48 hours.

• Work-up: Cool the mixture to room temperature and pour it into ice-cold water or a dilute acid solution (e.g., 5% HCl) to precipitate the product and neutralize the excess amine.

• Purification: Collect the solid by filtration, wash with water, and purify by recrystallization or column chromatography.

Causality: The C2 position is inherently less reactive. Therefore, forcing conditions are required. Le Chatelier's principle is leveraged by using a large excess of the nucleophile to drive the reaction forward. A high-boiling polar aprotic solvent is used to achieve the necessary temperature and to effectively solvate the ionic intermediate.

Conclusion

The differential reactivity between the 2-chloro and 4-chloro positions on the thieno[2,3-d]pyrimidine scaffold is a well-established and synthetically valuable phenomenon. The C4 position is significantly more susceptible to nucleophilic aromatic substitution due to the superior electronic stabilization of the Meisenheimer intermediate formed during the reaction. This inherent regioselectivity allows for a controlled, stepwise approach to the synthesis of complex derivatives. By understanding the electronic principles that govern this reactivity and employing appropriate experimental conditions, medicinal chemists can efficiently navigate the functionalization of this important heterocyclic system to accelerate the discovery of new therapeutic agents.

References

• ResearchGate. Nucleophilic substitution of the 4-chlorothienopyrimidines by an amino acid or derivative. Available from: [Link]

• Zenodo. Kinetics of Substitution of 2-Chloropyrimidine and 2,4,6-Trichloro-1 ,3,5-triazi. Available from: [Link]

• SciELO. Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]-pyrimidine Derivatives. Available from: [Link]

• Longdom Publishing. Synthesis, Structural Elucidation of Novel Thieno [2,3-d] Pyrimid. Available from: [Link]

• Chemistry Stack Exchange. Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. Available from: [Link]

• MDPI. Design and Synthesis of New Thiophene/Thieno[2,3-d]pyrimidines along with Their Cytotoxic Biological Evaluation as Tyrosine Kinase Inhibitors in Addition to Their Apoptotic and Autophagic Induction. Available from: [Link]

• Synthesis, Characterization and Pharmacological Evaluation of 2-Substituted thieno[2,3-d]pyrimidine-4(3H). Available from: [Link]

• SciSpace. Kinetic Studies on the Nucleophilic Substitution Reaction of 4-X-Substituted-2,6-dinitrochlorobenzene with Pyridines in MeOH-MeCN Mixtures. Available from: [Link]

• SciSpace. Synthesis and Bioevaluation of Thieno[2,3-d]pyrimidinone Derivatives as Potential Tumor Cell Growth Inhibitors. Available from: [Link]

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• Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]-pyrimidine Derivatives. Available from: [Link]

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A Comparative Guide to the Structure-Activity Relationship of 2-Substituted 5,6-Dimethylthieno[2,3-d]pyrimidines

For Researchers, Scientists, and Drug Development Professionals

The thieno[2,3-d]pyrimidine scaffold is a privileged heterocyclic system in medicinal chemistry, recognized as a bioisostere of purines, which allows it to interact with a multitude of biological targets.[1][2] The fusion of a thiophene ring to a pyrimidine core creates a planar, electron-rich structure that is amenable to a variety of chemical modifications, making it an attractive starting point for drug discovery. This guide provides an in-depth analysis of the structure-activity relationships (SAR) of a specific subclass: 2-substituted 5,6-dimethylthieno[2,3-d]pyrimidines. The fixed dimethyl substitution on the thiophene ring allows for a focused exploration of how modifications at the 2-position of the pyrimidine ring influence biological activity.

This analysis is presented in two parts, reflecting the primary therapeutic applications of this scaffold: cyclooxygenase (COX-2) inhibition for anti-inflammatory effects, and anticancer activity, often linked to kinase inhibition.

Part A: Selective COX-2 Inhibition

Non-steroidal anti-inflammatory drugs (NSAIDs) primarily function by inhibiting cyclooxygenase (COX) enzymes, which mediate the conversion of arachidonic acid to prostaglandins.[3] The discovery of two isoforms, COX-1 (constitutively expressed and involved in physiological functions) and COX-2 (inducible during inflammation), spurred the development of selective COX-2 inhibitors to minimize the gastrointestinal side effects associated with non-selective NSAIDs.[3] The 5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one core has been successfully utilized as a scaffold for developing such selective inhibitors.

Structure-Activity Relationship (SAR) Analysis

The key to achieving potent and selective COX-2 inhibition with this scaffold lies in the nature of the substituent at the 2-position. A series of 2-substituted derivatives has been synthesized and evaluated, revealing critical insights into the structural requirements for this activity.

The synthetic precursor, 2-amino-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one, serves as a crucial building block. Modifications often involve acylation of this amino group or its replacement with other functional moieties.

A study involving four 2-substituted-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one derivatives demonstrated that an aryl substituent at this position is favorable for activity.[3] Specifically, a para-fluorophenyl group (Compound 5 in the study) was found to be the most potent and selective inhibitor of COX-2 over COX-1.[3] The introduction of an electron-withdrawing fluorine atom at the para-position of the phenyl ring appears to enhance the interaction with the active site of the COX-2 enzyme. In contrast, other substitutions on the phenyl ring resulted in decreased potency and selectivity.

Compound ID	2-Substituent	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (SI = IC50 COX-1/IC50 COX-2)
5	4-Fluorobenzyl	202.96	42.19	4.81
6	4-Methoxybenzyl	>500	189.23	>2.64
8	N-(4-fluorobenzamide)	>500	205.33	>2.43
9	N-(2-(trifluoromethyl)benzamide)	>500	251.09	>1.99
Indomethacin	(Reference)	0.68	18.3	0.04
Data sourced from a study on 5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one derivatives as COX-2 inhibitors.[3]

The data clearly indicates that the nature of the linkage and the substitution pattern on the aromatic ring at the 2-position are critical determinants of COX-2 inhibitory activity and selectivity. The direct attachment of a substituted benzyl group, as in compound 5, is more effective than an amide linkage.[3]

Key Signaling Pathway: COX-2 Mediated Prostaglandin Synthesis

Caption: Inhibition of the COX-2 pathway by 2-substituted 5,6-dimethylthieno[2,3-d]pyrimidines.

Experimental Protocols

The Gewald reaction is a reliable method for the synthesis of the key 2-aminothiophene precursor.[3]

Protocol:

• To a mixture of 2-butanone (0.02 mol), malononitrile (0.02 mol), and elemental sulfur (0.02 mol) in ethanol, add a catalytic amount of an organic base such as morpholine or triethylamine.

• Stir the reaction mixture at room temperature or with gentle heating (40-50°C) for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture and pour it into ice-water.

• Collect the precipitated solid by filtration, wash with cold ethanol, and dry.

• Recrystallize the crude product from ethanol to obtain pure 2-amino-4,5-dimethylthiophene-3-carbonitrile.

Protocol: [3]

• Pass a stream of dry hydrochloric acid gas through a mixture of 2-amino-4,5-dimethylthiophene-3-carbonitrile (0.02 mol) and 4-fluorophenylacetonitrile (0.03 mol) in 1,4-dioxane for 24 hours.

• Neutralize the reaction mixture with a 10% aqueous sodium hydroxide solution.

• Collect the resulting precipitate by filtration, dry, and recrystallize from ethanol to yield the final compound.

This assay determines the IC50 values of the synthesized compounds against COX-1 and COX-2 enzymes.[4]

Protocol: [4]

• Reagent Preparation: Dissolve the test compounds in DMSO to prepare stock solutions. Serially dilute the stock solutions to the desired concentrations with COX Assay Buffer.

• Plate Setup: In a 96-well plate, add COX Assay Buffer, heme, and either COX-1 or COX-2 enzyme to the appropriate wells.

• Inhibitor Addition: Add the various concentrations of the test compounds or a vehicle control (DMSO) to the wells.

• Pre-incubation: Incubate the plate for 15 minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid to all wells.

• Detection: Measure the fluorescence (Ex/Em = 535/587 nm) kinetically. The assay is based on the fluorometric detection of Prostaglandin G2, the intermediate product generated by the COX enzyme.

• Data Analysis: Calculate the rate of reaction from the linear range of the kinetic plot. Determine the percentage of inhibition for each concentration of the test compound and calculate the IC50 value by plotting the percent inhibition versus the logarithm of the inhibitor concentration.

Part B: Anticancer and Kinase Inhibition

The thieno[2,3-d]pyrimidine scaffold is a well-established pharmacophore in the design of anticancer agents, particularly kinase inhibitors.[5][6] Dysregulation of protein kinase signaling is a hallmark of many cancers, and the structural similarity of thieno[2,3-d]pyrimidines to the ATP purine ring allows them to act as competitive inhibitors in the ATP-binding pocket of various kinases.

Structure-Activity Relationship (SAR) Analysis

While extensive SAR studies on a wide range of 2-substituted 5,6-dimethylthieno[2,3-d]pyrimidines as anticancer agents are limited, valuable insights can be drawn from specific examples and comparison with structurally related analogs.

One study identified 2-(benzylamino)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one as a potent cytotoxic agent against a panel of cancer cell lines, with particular sensitivity observed in the MDA-MB-435 melanoma cell line (Growth Percent = -31.02%).[7][8] This finding highlights that introducing a flexible amino-linker with an aromatic group at the 2-position can confer significant anticancer activity. The benzylamino moiety likely occupies a hydrophobic pocket within the target's active site, contributing to binding affinity.

Broader studies on the thieno[2,3-d]pyrimidine scaffold suggest that this class of compounds frequently targets receptor tyrosine kinases (RTKs) such as the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).[4][5][9] For these targets, the 2-substituent often plays a crucial role in establishing key interactions within the kinase domain.

Key Signaling Pathway: Receptor Tyrosine Kinase (RTK) Inhibition

Caption: Inhibition of a generic RTK pathway by 2-substituted 5,6-dimethylthieno[2,3-d]pyrimidines.

Experimental Protocols

Protocol:

• Synthesize 2-amino-4,5-dimethylthiophene-3-carboxamide from 2-butanone, cyanoacetamide, and sulfur via the Gewald reaction, similar to the synthesis of the carbonitrile precursor.[10]

• A mixture of 2-amino-4,5-dimethylthiophene-3-carboxamide and an excess of benzylamine is heated, often under solvent-free conditions or in a high-boiling solvent, to facilitate cyclization and formation of the pyrimidinone ring.

• The reaction progress is monitored by TLC.

• After completion, the reaction mixture is cooled, and the product is isolated by precipitation with a non-polar solvent or by column chromatography.

The anti-proliferative effects of the compounds on cancer cell lines are commonly determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Protocol:

• Cell Culture: Seed cancer cells (e.g., MDA-MB-435) in 96-well plates and allow them to adhere overnight.

• Compound Incubation: Treat the cells with various concentrations of the thieno[2,3-d]pyrimidine derivatives and incubate for 48 to 72 hours.

• MTT Reagent: Add the MTT reagent to each well. Metabolically active cells will reduce the yellow MTT to a purple foraman product.

• Solubilization: Dissolve the formazan crystals by adding a solubilizing agent, such as DMSO.

• Absorbance Reading: Measure the absorbance of the colored solution with a spectrophotometer, which correlates to the number of viable cells.

• Data Analysis: Calculate the IC50 value, the concentration at which 50% of cell growth is inhibited, by plotting cell viability against the logarithm of the compound concentration.

Conclusion

The 5,6-dimethylthieno[2,3-d]pyrimidine scaffold serves as a versatile platform for the development of potent and selective bioactive compounds. The structure-activity relationship is highly dependent on the nature of the substituent at the 2-position. For COX-2 inhibition, a 2-(para-fluorobenzyl) group has been identified as a lead structure, demonstrating superior potency and selectivity. In the context of anticancer activity, a 2-(benzylamino) substituent confers significant cytotoxicity, likely through the inhibition of key signaling kinases.

The experimental protocols provided herein offer a framework for the synthesis and evaluation of novel 2-substituted 5,6-dimethylthieno[2,3-d]pyrimidine derivatives. Future work in this area could explore a broader range of substituents at the 2-position, including various heterocyclic and aliphatic moieties, to further refine the SAR and develop compounds with enhanced therapeutic profiles for either anti-inflammatory or anticancer applications.

References

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• CN104478850A - Preparation method of derivatives of 2-aminothiophene-3 formamide. (n.d.).
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• (n.d.). Synthesis and Bioevaluation of Thieno[2,3-d]pyrimidinone Derivatives as Potential Tumor Cell Growth Inhibitors. SciSpace.
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A Comparative Guide to the Biological Evaluation of 2-Amino vs. 2-Aryl Substituted Thieno[2,3-d]pyrimidines

For Researchers, Scientists, and Drug Development Professionals

The thieno[2,3-d]pyrimidine scaffold has cemented its status as a "privileged structure" in medicinal chemistry. Its structural similarity to endogenous purines and its role as a bioisostere for the quinazoline ring, found in successful anticancer drugs like gefitinib and erlotinib, make it a cornerstone for the development of targeted therapeutics.[1][2] These compounds are particularly renowned for their ability to inhibit various protein kinases, which are critical regulators of cell signaling pathways frequently dysregulated in cancer.[3][4]

This guide provides a detailed comparative analysis of two major classes of thieno[2,3-d]pyrimidine derivatives: those bearing a 2-amino substitution and those with a 2-aryl moiety. We will explore the nuances in their synthesis, structure-activity relationships (SAR), and mechanisms of action, supported by experimental data, to inform rational drug design and guide future research in oncology.

The Synthetic Blueprint: From Thiophene to Targeted Scaffold

The versatility of the thieno[2,3-d]pyrimidine core stems from its accessible synthesis, which allows for extensive diversification. The most prevalent strategy involves the initial construction of a substituted 2-aminothiophene, followed by the annulation of the pyrimidine ring.[5] The Gewald reaction is a classic and efficient method for preparing the thiophene precursor from a ketone or aldehyde, an active methylene nitrile, and elemental sulfur.[2][6]

The key point of divergence lies in the formation of the pyrimidine ring, which dictates the nature of the C2 substituent:

• 2-Aryl Substitution: This is often achieved by the cyclocondensation of the 2-aminothiophene intermediate with an appropriate aryl-containing building block.

• 2-Amino Substitution: These derivatives are commonly synthesized by reacting the 2-aminothiophene with reagents like cyanamide or by converting a 2-thioxo intermediate.[7][8]

The following diagram illustrates the generalized synthetic workflow.

Caption: General synthetic routes to 2-substituted thieno[2,3-d]pyrimidines.

Comparative Biological Evaluation: A Tale of Two Substituents

The choice of substituent at the C2-position profoundly influences the compound's biological profile, dictating its target specificity, potency, and mechanism of action.

2-Aryl Substituted Derivatives: Precision Targeting of Kinases

This class of compounds has been extensively explored as ATP-competitive kinase inhibitors.[4] Their rigid structure allows for specific interactions within the ATP-binding pocket of kinases like EGFR, VEGFR, and PI3K, making them prime candidates for targeted cancer therapy.[9][10]

Structure-Activity Relationship (SAR) Insights:

• PI3K Inhibition: The substitution pattern on the 2-phenyl ring is a critical determinant of activity. A hydroxyl (-OH) group at the 3-position of the phenyl ring is crucial for potent inhibition of PI3Kβ and PI3Kγ isoforms.[9][11] Shifting this hydroxyl to the 4-position significantly diminishes activity. The addition of a 5-methoxy (-OCH3) group can further enhance the inhibitory potential of the 3-hydroxy analogs.[11]

• VEGFR-2 Inhibition: These derivatives have emerged as powerful anti-angiogenic agents by targeting VEGFR-2. Specific compounds, such as those with a 2-(4-chlorophenyl) substitution, have demonstrated inhibitory activity (IC50) comparable to the multi-kinase inhibitor drug sorafenib.[10]

• EGFR Inhibition: For targeting the Epidermal Growth Factor Receptor (EGFR), small, electron-donating groups like a methoxy group at the 4-position of the 2-phenyl ring generally lead to enhanced potency against both wild-type and mutant forms of the kinase.[9]

2-Amino Substituted Derivatives: Broad-Spectrum Cytotoxicity and Mechanistic Diversity

While also capable of kinase inhibition, 2-amino substituted thieno[2,3-d]pyrimidines often exhibit a broader spectrum of anticancer activity. Their biological effects are highly sensitive to the nature of the exocyclic amino group and substitutions on the thiophene ring.

Structure-Activity Relationship (SAR) Insights:

• Influence of the Amino Group: The substituent on the nitrogen atom is paramount. For instance, 2-(benzylamino) derivatives have been identified as highly potent cytotoxic agents against a range of cancer cell lines, including melanoma.[7]

• Impact of the Thiophene Core: Modifications to the fused thiophene ring are also critical. Studies have shown that compounds bearing a fused cyclohexyl moiety often exhibit greater anticancer activity than their counterparts with a phenyl group at the same position.[7]

• Mechanism of Action: Beyond direct kinase inhibition, these compounds have been shown to induce cell cycle arrest and apoptosis.[12] For example, certain 4-amino-2-substituted derivatives were found to cause S-phase arrest in oral squamous carcinoma cells, ultimately leading to programmed cell death.[12]

Data Presentation: A Quantitative Comparison

The following tables summarize key experimental data, providing a direct comparison of the biological activities of these two compound classes.

Table 1: Comparative Activity of 2-Aryl Substituted Thieno[2,3-d]pyrimidines as Kinase Inhibitors

Compound ID	2-Aryl Substitution	Target Kinase	Activity (% Inhibition @ 10 µM or IC50)	Reference
IIIa	3-Hydroxyphenyl	PI3Kβ	62%	[9][11]
PI3Kγ	70%	[9][11]
VIb	3-Hydroxy, 5-Methoxyphenyl	PI3Kβ	72%	[9][11]
PI3Kγ	84%	[9][11]
IIIb	4-Hydroxyphenyl	PI3Kβ	<40%	[9][11]
PI3Kγ	<40%	[9][11]
17f	4-Chlorophenyl	VEGFR-2	IC50 = 0.23 µM	[10]
Sorafenib	(Reference Drug)	VEGFR-2	IC50 = 0.23 µM	[10]

Table 2: Comparative Antiproliferative Activity (IC50, µM) of 2-Substituted Thieno[2,3-d]pyrimidines

Compound Class	Representative Compound	Substitution	MDA-MB-231 (Breast)	HCT-116 (Colon)	HepG2 (Liver)	A549 (Lung)	Reference
2-Aryl	Compound l	2-(m-ClPh)	27.6	N/A	N/A	N/A	[13][14]
2-Aryl	Compound 17f	2-(p-ClPh)	N/A	2.80	4.10	N/A	[10]
2-Amino	Compound 5a	2-(Benzylamino)	N/A	N/A	N/A	N/A	[7]
2,3-Disubstituted	Compound 15	2-(Benzyl), 3-(p-OH-Benzyl)	N/A	N/A	N/A	0.94	[15]

Note: N/A indicates data not available in the cited sources. Compound 5a was reported with high activity against the MDA-MB-435 melanoma cell line.

Experimental Workflows and Protocols

The biological evaluation of these compounds follows a standardized cascade, from initial cytotoxicity screening to detailed mechanistic studies.

Caption: A standard workflow for the biological evaluation of novel compounds.

Protocol 1: Cell Viability (MTT) Assay

This assay is fundamental for determining the cytotoxic effects of the synthesized compounds on cancer cell lines.[9]

• Cell Culture: Seed cancer cells (e.g., MDA-MB-231, A549) in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight in a humidified incubator (37°C, 5% CO2).

• Compound Incubation: Prepare serial dilutions of the thieno[2,3-d]pyrimidine derivatives in the appropriate cell culture medium. Replace the existing medium with the compound-containing medium and incubate for 48 to 72 hours.

• MTT Reagent Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Metabolically active cells will reduce the yellow MTT tetrazolium salt to a purple formazan product.[9]

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to an untreated control. The IC50 value, the concentration that inhibits 50% of cell growth, is determined by plotting a dose-response curve.[9]

Protocol 2: Kinase Inhibition Assay (Biochemical)

This protocol assesses the direct inhibitory effect of a compound on a specific kinase enzyme. The Homogeneous Time-Resolved Fluorescence (HTRF) assay is a common example.[9]

• Reaction Setup: In a suitable assay plate, combine the purified kinase enzyme (e.g., PI3Kβ, VEGFR-2), a specific substrate (e.g., a biotinylated peptide), and the thieno[2,3-d]pyrimidine inhibitor at various concentrations.

• Initiation: Start the phosphorylation reaction by adding a solution of ATP. Allow the reaction to proceed for a defined period (e.g., 60 minutes) at room temperature.

• Detection: Stop the reaction and add a detection mixture containing a Europium cryptate-labeled antibody that specifically recognizes the phosphorylated substrate and a second acceptor molecule (e.g., streptavidin-XL665) that binds the biotin tag.

• Signal Reading: After incubation, read the plate on an HTRF-compatible reader. When the donor (Europium) and acceptor are in close proximity (i.e., the substrate is phosphorylated), a FRET signal is generated.

• Analysis: The inhibitor's potency is determined by measuring the reduction in the HTRF signal. Data is plotted to calculate IC50 values, representing the concentration of the inhibitor required to reduce kinase activity by 50%.

Mechanism of Action: Inhibiting Oncogenic Signaling

The anticancer effects of thieno[2,3-d]pyrimidines are primarily due to their ability to block the ATP-binding site of key oncogenic kinases, thereby shutting down pro-survival and pro-proliferative signaling pathways.

Caption: Competitive inhibition of a receptor tyrosine kinase signaling pathway.

By competitively binding to the ATP pocket, both 2-aryl and 2-amino thieno[2,3-d]pyrimidine derivatives prevent the phosphorylation of downstream substrates. This effectively blocks critical signaling cascades such as the PI3K/Akt and Ras/MAPK pathways, which are essential for tumor growth, survival, and angiogenesis.[4]

Conclusion and Future Perspectives

The substitution at the C2-position of the thieno[2,3-d]pyrimidine scaffold is a critical decision point in drug design, leading to compounds with distinct biological profiles.

• 2-Aryl substituted derivatives are exemplary targeted agents. Their development benefits from clear, well-defined structure-activity relationships, particularly for specific kinases like PI3K and VEGFR-2. Future work in this area will likely focus on optimizing potency against resistance mutations and improving pharmacokinetic properties.

• 2-Amino substituted derivatives often display broader cytotoxic activity. While their SAR can be more complex, they offer the potential to uncover novel mechanisms of action beyond kinase inhibition. Future research should aim to deconvolve their molecular targets to better understand their potent anticancer effects and to refine their selectivity for cancer cells over healthy tissue.

Both classes of compounds represent fertile ground for the development of next-generation cancer therapeutics. A deep understanding of their comparative biology, as outlined in this guide, is essential for harnessing the full potential of the thieno[2,3-d]pyrimidine scaffold in the fight against cancer.

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comparing the efficacy of novel thieno[2,3-d]pyrimidine inhibitors to known drugs

An In-Depth Comparative Efficacy Analysis of Novel Thieno[2,3-d]pyrimidine Inhibitors Against Established Kinase-Targeted Drugs

Introduction

The thieno[2,3-d]pyrimidine scaffold is a fused heterocyclic ring system that has garnered significant attention in medicinal chemistry due to its structural similarity to purines, the fundamental components of DNA and RNA.[1] This structural mimicry allows thieno[2,3-d]pyrimidine derivatives to function as potent and selective inhibitors of various protein kinases, which are critical regulators of cellular processes. Dysregulation of kinase activity is a hallmark of many diseases, particularly cancer, making them prime targets for therapeutic intervention.[2] Consequently, numerous thieno[2,3-d]pyrimidine-based compounds have been developed as inhibitors for key oncogenic kinases, including Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2).[2][3]

This guide provides a comprehensive comparison of the efficacy of recently developed, novel thieno[2,3-d]pyrimidine inhibitors against established, FDA-approved drugs targeting EGFR and VEGFR-2. We will delve into quantitative experimental data, analyze structure-activity relationships, and provide detailed protocols for the key assays used to evaluate these compounds. This analysis aims to equip researchers, scientists, and drug development professionals with the critical information needed to assess the potential of this promising class of inhibitors.

Comparative Efficacy Analysis: Novel vs. Known Inhibitors

The therapeutic potential of a kinase inhibitor is primarily defined by its potency (often measured as the half-maximal inhibitory concentration, IC50) and its selectivity for the target kinase. Lower IC50 values indicate higher potency.

Epidermal Growth Factor Receptor (EGFR) Inhibitors

EGFR is a receptor tyrosine kinase that plays a crucial role in regulating cell proliferation, survival, and differentiation.[4] Mutations that lead to its constitutive activation are common drivers in various cancers, most notably non-small cell lung cancer (NSCLC).[4] The development of EGFR inhibitors has focused on achieving high potency against both wild-type (WT) EGFR and clinically significant resistance mutations, such as T790M.[3]

Below is a comparative summary of the in vitro inhibitory activities of novel thieno[2,3-d]pyrimidine compounds against well-established, FDA-approved EGFR inhibitors.

Compound	Target	IC50 (nM)	Reference Drug	Target	IC50 (nM)
Novel Inhibitor 5b	EGFR (WT)	37.19	Erlotinib	EGFR (WT)	40
EGFR (T790M)	204.10	EGFR (T790M)	212.2
Novel Inhibitor 7a	EGFR (WT)	88.24	Osimertinib	EGFR (T790M)	Approved for T790M+ NSCLC[4]
EGFR (T790M)	92.02	Gefitinib	EGFR (mutant)	Approved for EGFR-mutant NSCLC[4]
Novel Inhibitor 25	EGFR	59	Afatinib	EGFR (ErbB family)	Approved for EGFR-mutant NSCLC[4]
Novel Inhibitor 27b	EGFR	91.7

Data sourced from multiple studies.[5][6][7][8]

Analysis of EGFR Inhibitor Efficacy:

The data reveals that several novel thieno[2,3-d]pyrimidine derivatives exhibit remarkable potency. For instance, compound 5b shows a strong inhibitory effect on wild-type EGFR (IC50 = 37.19 nM), comparable to the established drug Erlotinib (IC50 = 40 nM).[5][8] Furthermore, compound 7a demonstrates potent dual inhibition against both wild-type EGFR (IC50 = 88.24 nM) and the challenging T790M resistance mutant (IC50 = 92.02 nM), outperforming Erlotinib against this specific mutation.[6] This is particularly significant as the T790M mutation is a common mechanism of acquired resistance to first-generation EGFR inhibitors.[9]

The structure-activity relationship studies indicate that substitutions on the thieno[2,3-d]pyrimidine core are critical for potency. For example, the introduction of a halogen at the 4-position of an anilino moiety has been shown to improve the inhibitory effect against both wild-type and mutant EGFR.[3] Additionally, some of these novel compounds, like 5b , have shown a better safety profile against normal cell lines compared to Erlotinib, suggesting potentially wider therapeutic windows.[5]

Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) Inhibitors

VEGFR-2 is the primary mediator of the pro-angiogenic effects of VEGF.[10] Angiogenesis, the formation of new blood vessels, is essential for tumor growth and metastasis, making VEGFR-2 a critical target in cancer therapy.[11][12]

Here, we compare the efficacy of novel thieno[2,3-d]pyrimidine VEGFR-2 inhibitors with FDA-approved drugs that target the VEGF/VEGFR pathway.

Compound	Target	IC50 (nM)	Reference Drug	Target(s)	IC50 (nM)
Novel Inhibitor 8e	VEGFR-2	3.9	Sorafenib	VEGFR-2, PDGFR, RAF	230
Novel Inhibitor 8b	VEGFR-2	5	Sunitinib	VEGFRs, PDGFR, KIT	-
Novel Inhibitor 8b	VEGFR-2	73	Axitinib	VEGFRs	-
Novel Inhibitor 17f	VEGFR-2	230	Lenvatinib	VEGFRs, FGFRs, PDGFRα	-

Data sourced from multiple studies.[11][12][13][14][15][16]

Analysis of VEGFR-2 Inhibitor Efficacy:

The novel thieno[2,3-d]pyrimidine inhibitors demonstrate exceptionally potent activity against VEGFR-2. Compounds 8e and 8b exhibit IC50 values in the low nanomolar range (3.9 nM and 5 nM, respectively), significantly more potent than the established multi-kinase inhibitor Sorafenib (IC50 = 230 nM).[12][13] This high potency suggests that these novel compounds could be effective at lower concentrations, potentially reducing off-target effects and associated toxicity. Molecular docking and dynamics simulations have confirmed the strong binding affinity of these compounds to the VEGFR-2 active site.[11][13][14]

Visualizing the Mechanism: Signaling Pathways

To understand how these inhibitors exert their effects, it is crucial to visualize the signaling pathways they disrupt.

Caption: EGFR signaling pathway and point of inhibition.

Caption: Workflow for an in vitro kinase inhibition assay.

Step-by-Step Methodology:

• Reagent Preparation: Prepare kinase buffer, ATP solution, and substrate solution as per the assay kit manufacturer's instructions. Prepare a serial dilution of the test inhibitor (e.g., thieno[2,3-d]pyrimidine compound) and a reference inhibitor (e.g., Erlotinib).

• Kinase Reaction: In a 96-well plate, add the kinase, substrate, and inhibitor to the appropriate wells.

• Initiation: Initiate the reaction by adding ATP. The final reaction volume is typically 10-25 µL. Include controls for "no kinase" and "no inhibitor".

• Incubation: Incubate the plate at 37°C for a specified period (e.g., 60 minutes). [17]5. Reaction Termination: Add ADP-Glo™ Reagent to stop the kinase reaction and deplete any remaining ATP. Incubate for 40 minutes at room temperature.

• Signal Generation: Add Kinase Detection Reagent. This converts the ADP generated during the kinase reaction into ATP, which is then used in a luciferase/luciferin reaction to produce light. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence using a plate-reading luminometer. The light signal is directly proportional to the amount of ADP produced and thus reflects the kinase activity.

• Analysis: Plot the luminescence signal against the inhibitor concentration and use a non-linear regression model to calculate the IC50 value.

Protocol 2: Cell Viability (MTT) Assay

This colorimetric assay is a cornerstone for assessing the anti-proliferative effects of a compound on cancer cell lines. It measures the metabolic activity of cells, which is an indicator of cell viability. [18] Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., A549 for EGFR, HepG2 for VEGFR-2) in a 96-well plate at a density of 1x10⁴ to 1x10⁵ cells/well in 100 µL of complete culture medium. [19]Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound. Remove the old media from the wells and add 100 µL of fresh media containing the various concentrations of the compound. Incubate for the desired exposure period (e.g., 48-72 hours).

• MTT Addition: Prepare a 5 mg/mL stock solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS. [18][20]Add 10-20 µL of the MTT stock solution to each well and incubate for 3-4 hours at 37°C. [18][20]During this time, mitochondrial dehydrogenases in living cells will reduce the yellow MTT to purple formazan crystals. 4. Formazan Solubilization: Carefully remove the medium from each well. Add 100-150 µL of a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals. [19][20]5. Absorbance Reading: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization. Measure the absorbance of the resulting purple solution at a wavelength of 570 nm using a microplate spectrophotometer. [20]A reference wavelength of 630 nm can be used to subtract background noise. 6. Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Protocol 3: In Vivo Tumor Xenograft Model

This protocol is essential for evaluating the anti-tumor efficacy of a compound in a living organism. It involves implanting human cancer cells into immunocompromised mice. [21][22] Step-by-Step Methodology:

• Cell Preparation: Harvest cancer cells that are in their exponential growth phase (80-90% confluency). [22]Wash the cells with sterile PBS and resuspend them in a sterile, serum-free medium or HBSS to the desired concentration (e.g., 3 x 10⁶ cells per injection). [22][23]For some cell lines, mixing the cell suspension 1:1 with Matrigel can improve tumor engraftment. [21]Keep the cell suspension on ice.

• Animal Handling: Use immunocompromised mice (e.g., nude or SCID mice) to prevent rejection of the human tumor cells. All procedures must be approved by an Institutional Animal Care and Use Committee.

• Tumor Inoculation: Anesthetize the mouse. Using a 27- or 30-gauge needle, subcutaneously inject 100-200 µL of the cell suspension into the flank of the mouse. [21][23]4. Tumor Growth Monitoring: Allow the tumors to grow to a palpable size (e.g., 50-100 mm³). Monitor the tumor size regularly (e.g., twice a week) by measuring the length and width with digital calipers. Calculate the tumor volume using the formula: Volume = (width)² x length / 2. [23]5. Drug Administration: Once tumors reach the desired size, randomize the mice into treatment and control (vehicle) groups. Administer the test compound and reference drug via the appropriate route (e.g., oral gavage, intraperitoneal injection) at a predetermined dose and schedule.

• Efficacy Evaluation: Continue to monitor tumor volume and body weight throughout the study. At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, histological analysis). The primary endpoint is typically tumor growth inhibition.

Conclusion

The thieno[2,3-d]pyrimidine scaffold continues to be a highly productive platform for the development of potent kinase inhibitors. The novel compounds highlighted in this guide demonstrate significant promise, with several exhibiting efficacy that is comparable or, in some cases, superior to established FDA-approved drugs, particularly against resistance mutations. The exceptionally low nanomolar potency of novel VEGFR-2 inhibitors like compounds 8e and 8b suggests they could be highly effective anti-angiogenic agents. [13]Similarly, the dual activity of compounds like 7a against both wild-type and T790M mutant EGFR addresses a critical unmet need in cancer therapy. [6] While these preclinical results are highly encouraging, further investigation into their pharmacokinetic properties, long-term toxicity, and in vivo efficacy in more complex tumor models is warranted. The detailed experimental protocols provided herein serve as a foundational resource for researchers aiming to validate and advance these promising therapeutic candidates toward clinical application.

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A Senior Application Scientist's Guide to Assessing the Drug-Likeness of 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

The thieno[2,3-d]pyrimidine scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" due to its ability to bind to a wide range of biological targets.[1][2] Its structural similarity to purine nucleobases makes it a particularly interesting framework for designing kinase inhibitors, a critical class of therapeutics in oncology and immunology.[1][3] Specifically, derivatives of the 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine core represent a promising frontier for developing novel therapeutics, including potent inhibitors of VEGFR-2, c-Met, and other kinases implicated in cancer.[4][5]

However, potent biological activity alone does not make a successful drug. A candidate molecule must possess a favorable pharmacokinetic profile—summarized by the acronym ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity)—to be effective and safe in humans. Assessing these "drug-like" properties early in the discovery pipeline is paramount to reducing costly late-stage failures.[6]

This guide provides a comprehensive framework for evaluating the drug-likeness of 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine derivatives. We will objectively compare computational and experimental methodologies, offering field-proven insights into experimental design and data interpretation, grounded in established scientific principles.

Part 1: Foundational In Silico Profiling: The First Filter

Before committing to expensive and time-consuming synthesis and in vitro testing, computational methods provide a critical first pass to identify potential liabilities.[7] These tools leverage vast datasets of known drugs to predict the physicochemical and pharmacokinetic properties of novel chemical entities.[8]

Physicochemical Properties and the "Rule of Five"

The most influential guideline for predicting oral bioavailability is Lipinski's Rule of Five (Ro5), developed by Christopher A. Lipinski in 1997.[9][10] The rule is not a rigid law but a highly effective filter based on the observation that most orally administered drugs are relatively small and moderately lipophilic.[10][11] A compound is predicted to have poor absorption or permeation if it violates more than one of the following criteria:

• Molecular Weight (MW) ≤ 500 Daltons: Larger molecules struggle to passively diffuse across biological membranes.[9]

• LogP (Octanol-Water Partition Coefficient) ≤ 5: LogP is a measure of lipophilicity. Excessively lipophilic compounds can have poor aqueous solubility and may be trapped in fatty tissues.[12]

• Hydrogen Bond Donors (HBD) ≤ 5: The total number of nitrogen-hydrogen (N-H) and oxygen-hydrogen (O-H) bonds.

• Hydrogen Bond Acceptors (HBA) ≤ 10: The total number of nitrogen and oxygen atoms.[10]

Comparative Analysis:

Let's assess a hypothetical series of 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine derivatives against these rules. The core structure itself is well within the favorable range. The key is to monitor how different substitutions at the 4-position impact these properties.

Compound ID	R-Group (at C4-position)	Molecular Weight ( g/mol )	cLogP	HBD	HBA	Ro5 Violations
Core	-H	212.69	2.85	0	3	0
Deriv-A	-NH(Phenyl)	287.79	4.20	1	3	0
Deriv-B	-O(CH₂)₂(Morpholine)	327.85	2.50	0	5	0
Deriv-C	-NH(CH₂)₂(Piperidine)	309.87	3.95	1	4	0
Gefitinib	(Reference Drug)	446.90	4.11	2	7	0

Data calculated using SwissADME, a leading free web tool for drug-likeness prediction.[13]

Expert Insight: As the table demonstrates, common substitutions used in kinase inhibitor design maintain compliance with Lipinski's rules. The 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine scaffold provides a solid foundation for building drug-like molecules. The primary challenge arises when incorporating large, polar, or highly lipophilic R-groups, which can push the molecule out of the desired physicochemical space.

Workflow for Computational Drug-Likeness Assessment

The initial in silico screening process can be visualized as a filtering cascade.

Caption: Computational workflow for initial drug-likeness assessment.

Part 2: Predictive ADMET Profiling

Beyond simple physicochemical rules, a suite of computational models can predict specific pharmacokinetic behaviors. These predictions are crucial for prioritizing which compounds to synthesize and test experimentally.[14]

Key ADMET Parameters for Evaluation:

• Absorption:

  • GI Absorption: High or Low probability of absorption from the gastrointestinal tract.

  • Caco-2 Permeability: Predicts permeability across the intestinal epithelial cell barrier. A higher value is desirable.

• Distribution:

  • BBB Permeant: Yes/No prediction of whether the compound can cross the blood-brain barrier. This is desirable for CNS targets but a liability for peripherally acting drugs.

  • P-gp Substrate: Predicts if the compound is a substrate of P-glycoprotein, an efflux pump that can limit drug absorption and distribution.

• Metabolism:

  • CYP Inhibition: Predicts inhibition of key Cytochrome P450 enzymes (e.g., 1A2, 2C9, 2C19, 2D6, 3A4), which is a major cause of drug-drug interactions.

• Toxicity:

  • hERG Inhibition: Predicts blockage of the hERG potassium channel, which can lead to cardiac arrhythmia. A critical safety flag.

  • Ames Toxicity: Predicts mutagenicity.

Comparative In Silico ADMET Profile:

Compound ID	GI Absorption	BBB Permeant	P-gp Substrate	CYP3A4 Inhibitor	hERG I Inhibitor
Deriv-A	High	Yes	No	Yes	Yes
Deriv-B	High	No	No	No	No
Deriv-C	High	Yes	Yes	Yes	No
Gefitinib	High	Yes	Yes	Yes	No

Data predicted using SwissADME and pkCSM web servers.

Expert Insight: This predictive data immediately highlights potential trade-offs.

• Deriv-A shows a potential cardiotoxicity liability (hERG inhibition) and a high likelihood of drug-drug interactions (CYP3A4 inhibition).

• Deriv-B , with the morpholine group, appears to have the most favorable profile: it is not predicted to cross the BBB (a potential advantage for non-CNS targets), is not a P-gp substrate, and avoids key toxicity and interaction flags.

• Deriv-C shows potential issues with both efflux (P-gp substrate) and metabolism.

This analysis allows the research team to prioritize Deriv-B for synthesis and experimental validation, while designing backup compounds to mitigate the predicted liabilities of Deriv-A and Deriv-C .

Caption: Key factors in the ADMET profile of a drug candidate.

Part 3: Essential Experimental Validation

While computational models are powerful, they are predictive, not definitive. Experimental validation is a non-negotiable step to confirm the in silico findings and provide robust data for decision-making.[15][16]

Aqueous Solubility Assay (Kinetic)

Poor solubility is a frequent cause of failure for promising compounds. A kinetic solubility assay provides a rapid assessment of solubility under non-equilibrium conditions, mimicking early discovery scenarios.

Experimental Protocol: Kinetic Solubility Assay

• Stock Solution Prep: Prepare a 10 mM stock solution of the test compound in 100% DMSO.

• Dilution: Dispense 1.5 µL of the stock solution into a 96-well plate. Add 148.5 µL of aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4) to each well. This creates a 100 µM nominal concentration with 1% DMSO.

• Incubation: Shake the plate at room temperature for 2 hours to allow for precipitation.

• Filtration: Filter the samples through a 0.45 µm filter plate to remove any precipitated compound.

• Quantification: Analyze the concentration of the compound remaining in the filtrate using LC-MS/MS (Liquid Chromatography with tandem mass spectrometry).

• Comparison: Compare the measured concentration to a standard curve to determine the kinetic solubility.

Membrane Permeability (PAMPA)

The Parallel Artificial Membrane Permeability Assay (PAMPA) is a high-throughput, non-cell-based method to predict passive membrane permeability.

Experimental Protocol: PAMPA

• Donor Plate Prep: Add the test compound (e.g., 100 µM in buffer) to the wells of a 96-well filter donor plate.

• Membrane Coating: The filter membrane at the bottom of each well is coated with a lipid solution (e.g., phosphatidylcholine in dodecane) to form an artificial membrane.

• Acceptor Plate: Fill a 96-well acceptor plate with buffer.

• Sandwich Assembly: Place the donor plate on top of the acceptor plate, creating a "sandwich" where the compound can diffuse from the donor, across the artificial membrane, into the acceptor well.

• Incubation: Incubate the plate assembly for 4-16 hours at room temperature.

• Quantification: Measure the concentration of the compound in both the donor and acceptor wells using LC-MS/MS.

• Calculation: Calculate the permeability coefficient (Pe) based on the concentrations and incubation time.

Comparative Data: Prediction vs. Experiment

Compound ID	Predicted Solubility (logS)	Experimental Solubility (µM)	Predicted Caco-2 (logPapp)	Experimental PAMPA (Pe, 10⁻⁶ cm/s)
Deriv-A	-4.5 (Moderately Soluble)	45	0.95	> 5 (High)
Deriv-B	-3.8 (Soluble)	120	0.50	> 5 (High)
Deriv-C	-4.2 (Moderately Soluble)	65	0.88	> 5 (High)
Gefitinib	-4.9 (Poorly Soluble)	15	0.62	> 5 (High)

Expert Insight: The experimental data largely confirms the high permeability of this scaffold. Importantly, the kinetic solubility assay validates the prediction that Deriv-B is the most soluble of the series, a significant advantage for oral drug development. The relatively poor solubility of the reference drug, Gefitinib, highlights that formulation strategies can sometimes overcome inherent physicochemical challenges, but starting with a more soluble compound is always preferable.

Conclusion and Forward Look

The systematic assessment of drug-likeness is a critical pillar of modern drug discovery. For the 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine class of compounds, the core scaffold demonstrates favorable physicochemical properties, making it an excellent starting point for inhibitor design.

This guide demonstrates a logical, tiered approach to evaluation:

• In Silico First: Utilize computational tools to rapidly assess physicochemical properties (Ro5) and predict ADMET liabilities. This is a cost-effective method to filter large numbers of virtual compounds and prioritize synthetic efforts.

• Prioritize and Synthesize: Based on the computational data, compounds with the most promising all-around profile (e.g., Deriv-B ) should be prioritized for chemical synthesis.

• Experimental Confirmation: Key in vitro assays, such as kinetic solubility and PAMPA, must be used to validate the computational predictions. Discrepancies between predicted and experimental data can provide valuable insights for refining future compound designs.

By integrating predictive modeling with targeted experimental validation, research teams can de-risk their projects, focus resources on the most promising candidates, and ultimately increase the probability of successfully advancing a 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine derivative into clinical development.

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• Abdel-Ghani, T. M., et al. (2021). Thieno[2,3- d ]pyrimidine derivatives: Synthetic approaches and their FLT3 kinase inhibition. Bioorganic & Medicinal Chemistry Letters, 48, 128247. Retrieved from [Link]

• Benet, L. Z., et al. (2016). BDDCS, the Rule of 5 and Drugability. The AAPS Journal, 18(6), 1387-1395. Retrieved from [Link]

• Al-Ostoot, F. H., et al. (2021). Design and Synthesis of New Thiophene/Thieno[2,3-d]pyrimidines along with Their Cytotoxic Biological Evaluation as Tyrosine Kinase Inhibitors in Addition to Their Apoptotic and Autophagic Induction. Molecules, 27(1), 115. Retrieved from [Link]

• Lv, P., et al. (2017). Design, synthesis, and biological evaluation of thieno[2,3-d]pyrimidine derivatives as novel dual c-Met and VEGFR-2 kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 27(24), 5348-5353. Retrieved from [Link]

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• Guo, Y., et al. (2025, December 18). Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]-pyrimidine Derivatives. Research Square. Retrieved from [Link]

• Al-Ostoot, F. H., et al. (2022). In Silico Evaluation of a Promising Key Intermediate Thieno [2,3-d] Pyrimidine Derivative with Expected JAK2 Kinase Inhibitory Activity. Molecules, 27(6), 1779. Retrieved from [Link]

• Heterocyclic Letters. (n.d.). A study on methods of synthesis of pyrimidine derivatives and their biological activities. Retrieved from [Link]

• Semantic Scholar. (2018, June 26). SYNTHESIS OF 5-HYDROXYTHIENO[2,3-d]PYRIMIDIN-6(5H)-ONE DERIVATIVES BY THE REACTION OF 2-(4-CHLOROPYRIMIDIN-5- YL). Retrieved from [Link]

• Hoda, N., et al. (2021). Design, synthesis, crystal structure and anti-plasmodial evaluation of tetrahydrobenzo[1][12]thieno[2,3-d]pyrimidine derivatives. RSC Advances, 11(23), 13994-14006. Retrieved from [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine: A Guide for Laboratory Professionals

As researchers and drug development professionals, our focus is often on synthesis and application. However, the responsible management of chemical waste is a critical, non-negotiable aspect of our work that ensures the safety of our personnel and the protection of our environment. This guide provides a detailed, step-by-step protocol for the proper disposal of 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine, a heterocyclic compound integral to many research and development pipelines.[1][2] The procedures outlined here are grounded in established safety protocols and regulatory standards to ensure a self-validating and trustworthy workflow.

Immediate Safety Profile & Hazard Analysis

While a specific, publicly available Safety Data Sheet (SDS) for 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine is not readily found, its chemical structure—a chlorinated thienopyrimidine—allows us to infer a reliable hazard profile based on analogous compounds. Structurally similar chlorinated pyrimidines are classified as skin and eye irritants.[3][4] Inhalation or ingestion may be harmful.[5][6]

A primary concern during disposal or in the event of a fire is the generation of highly toxic gases through thermal decomposition, including:

• Nitrogen oxides (NOx)

• Carbon monoxide (CO) and Carbon dioxide (CO2)

• Hydrogen chloride (HCl) gas[5][6]

Therefore, this compound must be handled as a hazardous chemical, and its disposal must strictly adhere to hazardous waste regulations. Under no circumstances should it be disposed of in the regular trash or down the sanitary sewer.[7][8]

Regulatory Framework: The Foundation of Compliance

The disposal of laboratory chemicals in the United States is governed by a stringent regulatory framework. All procedures must comply with the Occupational Safety and Health Administration (OSHA) standard for Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450) , often referred to as the Laboratory Standard.[9][10] This requires the establishment of a Chemical Hygiene Plan (CHP) that outlines safe handling and disposal procedures.[11]

Furthermore, the Environmental Protection Agency (EPA) regulates the disposal of hazardous waste under the Resource Conservation and Recovery Act (RCRA) .[7] This act mandates that hazardous chemical waste be meticulously documented, stored safely, and treated at a permitted hazardous waste facility.[7][8]

Step-by-Step Disposal Protocol

This protocol is designed to guide laboratory personnel from the point of waste generation to its final, compliant disposal.

Personnel Protection: The First Line of Defense

Before handling the waste, ensure you are wearing the appropriate Personal Protective Equipment (PPE). The rationale here is to prevent skin and eye contact, which are the primary exposure routes for similar compounds.

• Eye Protection: Wear chemical safety goggles as described by European standard EN 166 or NIOSH-approved equivalents.[3][12]

• Hand Protection: Use chemically resistant gloves, such as nitrile gloves. Inspect them for any signs of degradation or puncture before use.

• Body Protection: A standard laboratory coat is required. For larger quantities or in case of a spill, a chemically resistant apron may be necessary.[3]

Waste Segregation & Collection: Preventing Hazardous Reactions

Proper segregation is crucial to prevent dangerous chemical reactions within a waste container.

• Dedicated Waste Stream: 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine waste should be collected in a dedicated container.

• Avoid Mixing: Never mix this waste with incompatible chemicals. Based on data for similar compounds, this includes strong oxidizing agents and strong acids.[5] Do not mix with other waste streams like non-halogenated solvents unless explicitly permitted by your institution's EHS department.[13]

• Point of Generation: Chemical waste must be accumulated at or near its point of generation, under the direct control of laboratory personnel.[7]

Container Selection & Labeling: Ensuring Clear Communication

The waste container serves as the primary containment and its label is the primary means of hazard communication.

• Container Type: Use a leak-proof, shatter-resistant container made of a chemically compatible material (e.g., borosilicate glass or high-density polyethylene) with a tightly fitting screw cap.[7][13] The container must be in good condition, free from damage or rust.[14]

• Labeling: The container must be clearly labeled with the words "Hazardous Waste." [14] The label must also include:

  • The full chemical name: "2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine" (avoiding abbreviations or formulas).

  • An accurate list of all constituents and their approximate concentrations.

  • The date of accumulation (when the first drop of waste was added).

  • The relevant hazard warnings (e.g., "Irritant," "Handle with Care").

Temporary On-site Storage: Maintaining a Safe Environment

Proper storage while awaiting pickup is a key component of the RCRA regulations.

• Location: Store the sealed waste container in a designated, well-ventilated satellite accumulation area, such as a chemical fume hood or a ventilated cabinet.[7]

• Secondary Containment: Place the primary waste container inside a larger, chemically resistant secondary container (like a plastic tub) to contain any potential leaks or spills.

• Segregation: Keep the container segregated from incompatible materials.[14]

• Volume Limits: Do not overfill containers. Leave at least 1.5 inches of headspace to allow for vapor expansion.[13]

Arranging for Final Disposal: The Final Step

Laboratory personnel are responsible for the waste until it is transferred to authorized professionals.

• Contact EHS: When the container is nearly full or when the project is complete, contact your institution's Environmental Health and Safety (EHS) department to schedule a waste pickup.[15]

• Licensed Disposal: The EHS department will work with a licensed hazardous waste disposal company to transport the material for proper treatment and disposal, typically via incineration at a permitted facility.[16]

Disposal Parameter Summary

Parameter	Requirement	Rationale & Source
Waste Classification	Hazardous Waste	Based on the hazards of chlorinated heterocyclic compounds and RCRA regulations.[7]
Container Type	Chemically compatible (glass or HDPE), leak-proof, with a secure screw cap.	To prevent leaks and reactions. Mandated by OSHA and RCRA.[7][13]
Labeling	"Hazardous Waste" label with full chemical name, constituents, date, and hazard warnings.	For clear hazard communication and regulatory compliance.[14]
Disposal Method	Collection by a licensed hazardous waste disposal company for incineration.	To ensure complete destruction and prevent environmental contamination.[8][16]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the safe handling and disposal of 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine waste.

Caption: Workflow for Safe Disposal of 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine.

Spill and Decontamination Procedures

Incidental laboratory spills must be handled promptly and safely.

• Alert Personnel: Immediately alert others in the vicinity.

• Evacuate (If Necessary): For large spills or if you feel unwell, evacuate the area and contact EHS.

• Contain the Spill: If the spill is small and you are trained to handle it, don the appropriate PPE. Cover the spill with a chemically inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads). Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Collect Waste: Carefully sweep or scoop the absorbed material and place it into your designated hazardous waste container.

• Decontaminate: Clean the spill area thoroughly with soap and water or an appropriate laboratory detergent.

• Dispose of Contaminated Materials: Any materials used for cleanup (gloves, pads, etc.) must also be placed in the hazardous waste container.

By adhering to these detailed procedures, you contribute to a culture of safety and ensure that your vital research activities are conducted with the utmost responsibility.

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Personal protective equipment for handling 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine

Executive Summary: The "Why" Behind the Protocol

As researchers, we often treat building blocks like 2-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine as mere reagents. However, this compound is a potent electrophile. Its utility in drug discovery—specifically as a scaffold for EGFR, VEGFR, and PI3K kinase inhibitors—relies on the reactivity of the chlorine atom at the C2 position.

The Hazard Mechanism: The thienopyrimidine core is electron-deficient. The chlorine at C2 is activated for Nucleophilic Aromatic Substitution (

). Biologically, this means it can covalently modify nucleophilic residues (cysteines/lysines) on skin proteins or respiratory mucosa. This mechanism drives its classification not just as an irritant, but as a potential sensitizer and bioactive agent .

This guide moves beyond generic "safety advice" to provide a containment strategy commensurate with a high-value, bioactive intermediate.

Hazard Identification & Risk Assessment

Physical State: Solid (typically yellow-to-tan powder).[1] Reactivity: Moisture sensitive (slow hydrolysis to HCl); Reactive with amines/oxidizers.

Hazard Class	H-Code	Risk Description	Mechanism of Action
Acute Toxicity (Oral)	H302/H301	Harmful/Toxic if swallowed.	Systemic absorption; potential kinase inhibition off-target effects.
Skin Corrosion/Irritation	H315	Causes skin irritation.[2][3]	Alkylation of epidermal proteins via ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted"> .
Serious Eye Damage	H319	Causes serious eye irritation.[4]	Corrosive damage to corneal epithelium upon contact.
STOT - SE	H335	May cause respiratory irritation.[2][4]	Inhalation of dust triggers mucosal inflammation.

PPE Matrix: Scale-Dependent Protection

Do not use a "one size fits all" approach. PPE must scale with the potential for exposure (dust generation vs. solution splashing).

Protective Layer	Small Scale (<100 mg)	Preparative Scale (>1 g)	Rationale
Respiratory	Fume Hood Only (Sash at 18").	N95 / P100 Respirator + Fume Hood.	At >1g, static charge can disperse fine powder outside the hood's capture zone.
Dermal (Hands)	Double Nitrile (4 mil inner / 5 mil outer).	Double Nitrile + Tyvek Sleeve Covers .	Thienopyrimidines can permeate standard nitrile over time. Sleeves prevent wrist-gap exposure.
Ocular	Safety Glasses with side shields.	Chemical Goggles (indirect vent).	Powders behave like fluids when spilled; goggles prevent dust migration behind lenses.
Body	Lab Coat (Cotton/Poly blend).	Disposable Tyvek Lab Coat (closed front).	Prevents contamination of street clothes; Tyvek sheds dust better than cotton.

Operational Protocol: The "Zero-Contact" Workflow

This protocol uses a Self-Validating System : every step includes a check to ensure the previous step was performed correctly.

Phase A: Engineering Controls (Pre-Work)

• Airflow Check: Verify fume hood face velocity is 80–100 fpm using a tissue strip or digital monitor.

• Static Mitigation: Place an ionizing fan or antistatic gun inside the hood.

  • Why? Heterocyclic powders are prone to static buildup, causing "fly-away" dust during weighing.

Phase B: Weighing & Transfer (Critical Risk Zone)

• The "Boat-in-Jar" Method:

  • Place the weighing boat inside a larger secondary jar or deep petri dish.

  • Transfer the solid into the boat.

  • Validation: If powder spills, it lands in the secondary jar, not the hood floor.

• Solvent Addition:

  • Add the reaction solvent (e.g., DMF, DMSO) directly to the solid in the weighing vessel if possible, or immediately after transfer to the flask.

  • Why? Solubilizing the compound immediately eliminates the inhalation hazard (H335).

Phase C: Reaction & Cleanup

• Quenching: If the reaction uses excess reagent, quench carefully. The 2-Cl bond is stable to water but hydrolyzes under strong acidic/basic conditions.

• Decontamination: Wipe surfaces with a 10% surfactant solution (detergent) followed by 70% Isopropanol .

  • Note: Do not use bleach immediately if amines were present (chloramine risk).

Visualizing the Safety Logic

The following diagram illustrates the decision-making workflow for handling this compound, integrating the physical state and quantity to determine the safety tier.

Caption: Decision logic for PPE selection based on physical state and quantity, highlighting critical risk control points.

Waste Disposal & Emergency Response

Disposal (Cradle-to-Grave):

• Solid Waste: Dispose of contaminated gloves, paper towels, and weighing boats in a dedicated Hazardous Solid Waste bin labeled "Toxic/Irritant Solids."

• Liquid Waste: Collect in Halogenated Organic Waste containers. Do not mix with strong oxidizers.

• Empty Containers: Triple rinse with Acetone before disposal. The rinseate must go to liquid waste.

Spill Response:

• Dry Spill: Do NOT sweep (creates dust). Cover with a wet paper towel (dampened with water/surfactant) to immobilize the powder, then scoop up.

• Wet Spill: Absorb with vermiculite or sand.

• Exposure:

  • Skin: Wash with soap and water for 15 minutes. Do not use alcohol (enhances absorption).

  • Eyes: Flush for 15 minutes. Seek medical attention immediately (corneal risk).[5][6]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 11660144, 4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200(g). Retrieved from [Link]

• Malla, S., et al. (2024). Novel Thienopyrimidine-Hydrazinyl Compounds Induce DRP1-Mediated Non-Apoptotic Cell Death.[7] MDPI. (Demonstrates biological potency of the scaffold). Retrieved from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. dcfinechemicals.com [dcfinechemicals.com]
• 6. CDC - NIOSH Pocket Guide to Chemical Hazards - Chlorinated camphene [cdc.gov]
• 7. Novel Thienopyrimidine-Hydrazinyl Compounds Induce DRP1-Mediated Non-Apoptotic Cell Death in Triple-Negative Breast Cancer Cells | MDPI [mdpi.com]